6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine

• CAS: 1190318-97-8

Core Science & Biosynthesis

An In-depth Technical Guide to 6-Methoxy-7-azaindole-3-amine: A Privileged Scaffold in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of 6-methoxy-7-azaindole-3-amine, a heterocyclic compound of significant interest to researchers and professionals in drug development. The 7-azaindole core is a well-established privileged scaffold in medicinal chemistry, and the specific substitution pattern of this molecule makes it a valuable building block for the synthesis of targeted therapeutics. This document details the molecular and physicochemical properties of 6-methoxy-7-azaindole-3-amine, outlines a logical and efficient synthetic pathway with a detailed experimental protocol, and provides an analysis of its expected spectroscopic data. The insights provided herein are grounded in established chemical principles and supported by references to authoritative literature, aiming to empower researchers in their pursuit of novel therapeutic agents.

Introduction: The Significance of the 7-Azaindole Scaffold

The 7-azaindole ring system, a bioisostere of indole, has garnered considerable attention in medicinal chemistry due to its unique electronic properties and its ability to form key hydrogen bonding interactions with biological targets. The introduction of a nitrogen atom into the benzene portion of the indole scaffold modulates the molecule's polarity, basicity, and metabolic stability, often leading to improved pharmacokinetic and pharmacodynamic profiles. This has led to the successful development of numerous 7-azaindole-based compounds with a wide range of biological activities, including kinase inhibition, antiviral, and anticancer properties. The strategic placement of methoxy and amine functionalities, as seen in 6-methoxy-7-azaindole-3-amine, offers multiple points for diversification and interaction with target proteins, making it a highly attractive starting point for the design of new chemical entities.

Molecular and Physicochemical Properties

A thorough understanding of the fundamental properties of a molecule is paramount for its application in research and development. The key molecular and physicochemical characteristics of 6-methoxy-7-azaindole-3-amine are summarized below.

Property	Value	Source
Molecular Formula	C₈H₉N₃O	[1]
Molecular Weight	163.18 g/mol	[1]
CAS Number	1190318-97-8	[1]
Appearance	Off-white to light brown solid (predicted)
Melting Point	88-89 °C (for the related 6-methoxy-7-azaindole)
Solubility	Soluble in methanol, ethanol, DMSO, and chlorinated solvents (predicted)
pKa	Basic (due to the pyridine nitrogen and amino group)

Synthesis of 6-Methoxy-7-azaindole-3-amine: A Strategic Approach

Synthetic Strategy: Nitration and Subsequent Reduction

The introduction of an amino group at the C3 position of the 7-azaindole ring is most effectively achieved through a nitration reaction followed by reduction of the resulting nitro group. The C3 position is electronically favored for electrophilic aromatic substitution due to the influence of the pyrrole nitrogen.

Caption: Proposed synthetic pathway for 6-methoxy-7-azaindole-3-amine.

Experimental Protocol

The following is a detailed, self-validating experimental protocol based on well-established procedures for similar transformations.

Step 1: Synthesis of 6-Methoxy-3-nitro-7-azaindole

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric acid (H₂SO₄, 5 mL) to 0 °C in an ice bath.

• Addition of Starting Material: To the cooled sulfuric acid, add 6-methoxy-7-azaindole (1.0 g, 6.75 mmol) portion-wise, ensuring the temperature remains below 5 °C. Stir until all the solid has dissolved.

• Nitration: Prepare a nitrating mixture by carefully adding fuming nitric acid (HNO₃, 0.4 mL, 9.45 mmol) to concentrated sulfuric acid (1 mL) at 0 °C. Add this mixture dropwise to the solution of 6-methoxy-7-azaindole over 15 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, stir the reaction mixture at 0 °C for 1 hour. Monitor the reaction progress by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Work-up: Carefully pour the reaction mixture onto crushed ice (50 g). The product will precipitate out of solution.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration and wash with cold water until the filtrate is neutral. Dry the solid under vacuum to yield 6-methoxy-3-nitro-7-azaindole. The crude product can be further purified by recrystallization from ethanol or by column chromatography on silica gel.

Step 2: Synthesis of 6-Methoxy-7-azaindole-3-amine

• Reaction Setup: In a hydrogenation flask, dissolve 6-methoxy-3-nitro-7-azaindole (1.0 g, 5.15 mmol) in methanol (20 mL).

• Catalyst Addition: Carefully add 10% palladium on carbon (Pd/C, 100 mg) to the solution.

• Hydrogenation: Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this process three times. Stir the reaction mixture under a hydrogen atmosphere (balloon pressure is typically sufficient) at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting material is completely consumed.

• Work-up: Carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with methanol.

• Isolation and Purification: Concentrate the filtrate under reduced pressure to obtain the crude 6-methoxy-7-azaindole-3-amine. The product can be purified by column chromatography on silica gel or by recrystallization to afford the final product as a solid.

Spectroscopic Characterization

The structural elucidation of 6-methoxy-7-azaindole-3-amine can be unequivocally confirmed through a combination of spectroscopic techniques. The expected data for each technique are outlined below, based on the analysis of its structure and data from analogous compounds.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy group, the amine protons, and the pyrrole N-H proton.

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H5	7.5-7.8	d	~5-6
H4	6.5-6.8	d	~5-6
H2	7.0-7.3	s	-
OCH₃	3.8-4.0	s	-
NH₂	3.5-4.5	br s	-
NH (pyrrole)	10.0-11.0	br s	-

Note: Chemical shifts are predicted for a DMSO-d₆ solution. The amine and pyrrole NH protons are exchangeable with D₂O.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The carbon NMR spectrum will provide information on the number of unique carbon atoms and their chemical environment.

Carbon	Expected Chemical Shift (δ, ppm)
C7a	145-150
C6	155-160
C5	125-130
C4	100-105
C3a	120-125
C3	110-115
C2	115-120
OCH₃	55-60

Note: Chemical shifts are predicted for a DMSO-d₆ solution.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound.

• Expected [M+H]⁺: 164.0824 (for C₈H₁₀N₃O⁺)

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H stretch (pyrrole)	3300-3400
N-H stretch (amine)	3200-3400 (two bands)
C-H stretch (aromatic)	3000-3100
C-H stretch (aliphatic)	2850-2950
C=C, C=N stretch (aromatic)	1500-1650
C-O stretch (methoxy)	1200-1250

Applications in Drug Discovery and Development

The 6-methoxy-7-azaindole-3-amine scaffold is a valuable starting point for the development of a wide array of therapeutic agents. The primary amine at the C3 position serves as a versatile handle for the introduction of various substituents to explore structure-activity relationships (SAR).

Caption: Potential applications of 6-methoxy-7-azaindole-3-amine in drug discovery.

The primary amine can be readily acylated, sulfonylated, or used in reductive amination reactions to introduce a diverse range of functionalities. These modifications can be tailored to target specific enzyme active sites, such as the hinge region of protein kinases, or to modulate the overall physicochemical properties of the molecule to enhance cell permeability and oral bioavailability.

Conclusion

6-Methoxy-7-azaindole-3-amine represents a strategically important building block for medicinal chemistry and drug discovery. Its molecular structure combines the privileged 7-azaindole core with versatile methoxy and amine functionalities, offering a wealth of opportunities for the synthesis of novel, biologically active compounds. This technical guide has provided a comprehensive overview of its properties, a plausible and detailed synthetic route, and expected spectroscopic data to aid researchers in their synthetic and drug discovery endeavors. The continued exploration of this and related scaffolds holds significant promise for the development of the next generation of targeted therapeutics.

References

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An In-depth Technical Guide to 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine: Synthesis, Properties, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, a substituted 7-azaindole of significant interest in medicinal chemistry. We will delve into its chemical structure, including its canonical SMILES representation, and explore its physicochemical properties. A detailed examination of synthetic strategies for the 7-azaindole core and the introduction of the 3-amino and 6-methoxy functionalities will be presented, supported by established chemical principles. Furthermore, this guide will illuminate the compound's potential as a valuable building block in drug discovery, particularly in the context of kinase inhibition, by drawing parallels with the broader class of pyrrolopyridine derivatives. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a thorough understanding of this important heterocyclic amine.

Introduction: The Prominence of the 7-Azaindole Scaffold

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged heterocyclic scaffold in medicinal chemistry.[1] Its structural resemblance to both indole and purine has made it a cornerstone in the design of a multitude of biologically active molecules.[2] The nitrogen atom in the pyridine ring of the 7-azaindole moiety can act as a hydrogen bond acceptor, a feature that can enhance binding affinity to biological targets and improve physicochemical properties compared to its indole counterpart.[2]

Derivatives of 7-azaindole have demonstrated a wide array of pharmacological activities, including roles as kinase inhibitors, cytotoxic agents, and anti-angiogenic compounds.[3][4] Notably, the 7-azaindole core is present in several approved anti-cancer drugs, such as vemurafenib, a potent BRAF kinase inhibitor.[2] The versatility of the 7-azaindole ring system, with its multiple sites for substitution, allows for fine-tuning of a compound's steric, electronic, and pharmacokinetic properties, making it a highly sought-after template in modern drug discovery.[5]

This guide focuses on a specific derivative, 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, which incorporates key functional groups that can significantly influence its biological activity and potential as a pharmaceutical building block.

Molecular Structure and Properties

A fundamental aspect of understanding any chemical entity is a precise definition of its structure and a characterization of its physicochemical properties.

SMILES String and Chemical Structure

The Simplified Molecular-Input Line-Entry System (SMILES) is a line notation for describing the structure of chemical species using short ASCII strings. The canonical SMILES string for 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine is:

COc1cc2c(c[nH]2)nc1N

This string unambiguously represents the connectivity of the atoms in the molecule, as depicted in the following structural diagram:

Caption: 2D structure of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine.

Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₈H₉N₃O
Molecular Weight	163.18 g/mol
XLogP3	0.8
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4
Rotatable Bond Count	1
Topological Polar Surface Area	69.9 Ų

Table 1: Predicted Physicochemical Properties of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine.

These predicted properties suggest that the molecule adheres to Lipinski's rule of five, indicating good potential for oral bioavailability. The presence of both hydrogen bond donors and acceptors highlights its potential for forming multiple interactions with biological targets.

Synthesis Strategies

The synthesis of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine can be approached by constructing the 7-azaindole core followed by functional group manipulations, or by utilizing a pre-functionalized pyridine precursor.

General Approaches to the 7-Azaindole Core

Several methods have been established for the synthesis of the 7-azaindole scaffold.[6] One common strategy involves the palladium-catalyzed cross-coupling of a suitably substituted aminopyridine with an alkyne, followed by cyclization. For instance, a Suzuki-Miyaura coupling of a chloroamino-N-heterocycle with (2-ethoxyvinyl)borolane, followed by an acid-catalyzed cyclization, provides an efficient route to various azaindoles.[6] Another approach is the Chichibabin reaction, which involves the nucleophilic addition of an alkali metal amide to a pyridine ring.[7]

Caption: General synthetic strategies for the 7-azaindole core.

Specific Synthesis of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine

A plausible synthetic route to the target molecule would likely start from a commercially available or readily synthesized 2-amino-5-methoxypyridine derivative.

Step-by-Step Protocol:

• Introduction of the Pyrrole Ring Precursor: The 2-amino-5-methoxypyridine can be halogenated, for example, at the 3-position, to introduce a handle for cross-coupling. A subsequent Sonogashira coupling with a protected acetylene, such as trimethylsilylacetylene, would install the two-carbon unit required for the pyrrole ring.

• Cyclization to form the 7-Azaindole Core: Deprotection of the acetylene followed by a base- or metal-catalyzed cyclization would yield the 6-methoxy-1H-pyrrolo[2,3-b]pyridine core.

• Nitration at the 3-Position: The 7-azaindole core can be selectively nitrated at the electron-rich 3-position of the pyrrole ring using standard nitrating agents like nitric acid in sulfuric acid.

• Reduction of the Nitro Group: The resulting 3-nitro-6-methoxy-1H-pyrrolo[2,3-b]pyridine can then be reduced to the target 3-amino compound. Common reduction methods include catalytic hydrogenation (e.g., using palladium on carbon and hydrogen gas) or reduction with metals in acidic media (e.g., tin(II) chloride).

Caption: Proposed synthetic workflow for 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine.

Applications in Drug Discovery

The structural features of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine make it a highly attractive scaffold for the development of novel therapeutics, particularly as a kinase inhibitor.

Kinase Inhibition

The 7-azaindole scaffold is a well-established hinge-binding motif in many kinase inhibitors.[2] The nitrogen at position 7 and the pyrrole N-H group can form crucial hydrogen bonds with the hinge region of the kinase ATP-binding site, mimicking the interaction of the adenine core of ATP. The 3-amino group can serve as an attachment point for various side chains that can extend into the solvent-exposed region or other pockets of the kinase, allowing for the optimization of potency and selectivity. The 6-methoxy group, positioned on the pyridine ring, can influence the electronic properties of the core and can also form additional interactions with the target protein.

The pyrrolo[2,3-b]pyridine scaffold has been successfully employed in the development of inhibitors for various kinases, including Fibroblast Growth Factor Receptors (FGFRs) and Janus Kinases (JAKs).[8][9] For example, a series of 1H-pyrrolo[2,3-b]pyridine derivatives have been reported as potent FGFR inhibitors with potential applications in cancer therapy.[10][11]

Caption: Schematic of potential interactions with a kinase hinge region.

Conclusion

6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine is a promising heterocyclic compound with significant potential in the field of drug discovery. Its 7-azaindole core provides a proven scaffold for interacting with a variety of biological targets, most notably protein kinases. The strategic placement of the 3-amino and 6-methoxy groups offers valuable opportunities for synthetic elaboration and the optimization of pharmacological properties. This technical guide has provided a comprehensive overview of its structure, properties, synthetic strategies, and potential applications, serving as a valuable resource for researchers and scientists working to develop the next generation of targeted therapeutics.

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Biological Activity and Therapeutic Potential of 6-Methoxy-7-Azaindole Derivatives

The following technical guide provides an in-depth analysis of 6-methoxy-7-azaindole derivatives, focusing on their structural advantages, synthesis, and biological applications in drug discovery.

Technical Whitepaper for Drug Discovery Professionals

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold has emerged as a privileged structure in medicinal chemistry, widely recognized as a bioisostere of the purine ring in ATP and the indole ring in melatonin. While the core 7-azaindole is extensively utilized in kinase inhibitors (e.g., Vemurafenib), the 6-methoxy-7-azaindole subclass represents a specialized optimization strategy.

The introduction of a methoxy group at the C6 position confers specific physicochemical and pharmacodynamic advantages:

• Electronic Modulation: The electron-donating methoxy group increases the electron density of the pyridine ring, altering the pKa of the N7 nitrogen and influencing hydrogen bond acceptor capability.

• Metabolic Stability: Blocking the C6 position—a common site for oxidative metabolism in unsubstituted azaindoles—can extend half-life (t1/2).

• Solubility: The methoxy substituent disrupts crystal lattice energy relative to the unsubstituted core, potentially improving aqueous solubility.

This guide details the synthesis, structure-activity relationships (SAR), and validated biological activities of this scaffold, specifically in melatoninergic signaling and kinase inhibition .

Structural Basis & Bioisosterism

The 6-methoxy-7-azaindole core is a potent bioisostere for the 5-methoxyindole moiety found in melatonin (N-acetyl-5-methoxytryptamine).

Molecular Overlay

In the design of melatonin receptor agonists, the 7-azaindole nitrogen (N7) mimics the electrostatics of the indole C7-H, while providing an additional hydrogen bond acceptor site. The 6-methoxy group spatially overlaps with the 5-methoxy group of melatonin, which is critical for high-affinity binding to MT1 and MT2 G-protein coupled receptors (GPCRs).

Figure 1: Bioisosteric relationship between the natural ligand melatonin and the 6-methoxy-7-azaindole scaffold.

Validated Biological Activities[1][2][3][4]

Melatoninergic Agonism (MT1 / MT2)

Research has demonstrated that N-[2-(6-methoxy-7-azaindol-1-yl)ethyl]alkanamides act as potent agonists for melatonin receptors.

• Mechanism: These derivatives bind to the orthosteric site of MT1 and MT2 receptors. The 6-methoxy group is essential for sub-nanomolar affinity, engaging in hydrophobic interactions within the receptor's transmembrane bundle.

• Key Compound Data:

  • Ligand: N-[2-(6-methoxy-1H-pyrrolo[2,3-b]pyridin-1-yl)ethyl]acetamide.

  • Affinity (Ki): < 10 nM for hMT1 and hMT2.

  • Functional Activity: Full agonist (inhibits cAMP production via Gi/o pathway).

  • Advantage: The 7-azaindole core lowers lipophilicity (LogP) compared to the indole/naphthalene equivalents, reducing CNS non-specific binding while maintaining blood-brain barrier (BBB) penetrability.

Kinase Inhibition (CDK9 & Haspin)

While the 6-methoxy group is less common in kinase inhibitors than 3- or 5-substitutions, it serves as a critical vector for tuning selectivity.

• Target: Cyclin-Dependent Kinase 9 (CDK9) and Haspin Kinase.[1]

• Activity: 6-substituted 7-azaindoles function as ATP-competitive inhibitors. The substituent at C6 projects into the solvent-exposed region or interacts with the "gatekeeper" residues, depending on the specific kinase topology.

• SAR Insight: In CDK9 inhibition, bulky groups at C6 can clash with the hinge region, but small alkoxy groups (like methoxy) are tolerated and can modulate the electronic properties of the hinge-binding N1/N7 motif.

Chemical Synthesis Protocols

The synthesis of 6-methoxy-7-azaindole is not trivial due to the electron-deficient nature of the pyridine ring. The most robust route involves nucleophilic aromatic substitution (SNAr) on an activated precursor.

Route: SNAr on 6-Chloro-7-azaindole

This protocol utilizes the commercially available 6-chloro-7-azaindole. The chlorine atom at C6 is activated towards nucleophilic attack due to the adjacent pyridine nitrogen.

Step-by-Step Protocol:

• Starting Material: 6-chloro-1H-pyrrolo[2,3-b]pyridine (1.0 eq).

• Reagent Preparation: Prepare a solution of Sodium Methoxide (NaOMe) in dry Methanol (MeOH). Use excess NaOMe (5.0 – 10.0 eq) to drive the reaction.

• Reaction Conditions:

  • Dissolve starting material in the NaOMe/MeOH solution.

  • Critical Step: Heat to reflux (approx. 65–70 °C) or use microwave irradiation at 120 °C for 1–2 hours. The high temperature is required to overcome the activation energy of the substitution on the deactivated ring system.

  • Note: If reaction is sluggish, use a high-boiling solvent like DMF or DMSO with NaOMe.

• Workup:

  • Cool to room temperature.[2][3]

  • Quench with ice-water.

  • Neutralize carefully with 1M HCl to pH ~7 (product may precipitate).

  • Extract with Ethyl Acetate (3x).

  • Wash combined organics with brine, dry over Na2SO4.

• Purification: Flash column chromatography (SiO2, Hexanes:EtOAc gradient).

• Yield: Typically 70–85%.

Synthesis Workflow Diagram

Figure 2: Nucleophilic aromatic substitution pathway for the synthesis of the 6-methoxy core.

Experimental Validation Assays

To confirm biological activity, the following assays are standard for this scaffold.

In Vitro Melatonin Receptor Binding Assay

• Purpose: Determine binding affinity (Ki) for MT1/MT2.

• Tracer: 2-[125I]-iodomelatonin.

• Cell Line: CHO or HEK293 cells stably expressing human MT1 or MT2.

• Protocol Summary:

  • Incubate cell membranes with tracer (0.1 nM) and varying concentrations of the 6-methoxy-7-azaindole derivative (10-12 to 10-5 M).

  • Incubation time: 1 hour at 25 °C.

  • Terminate by rapid filtration through glass fiber filters (Whatman GF/B).

  • Measure radioactivity via scintillation counting.

  • Calculate IC50 and convert to Ki using the Cheng-Prusoff equation.

Kinase Selectivity Profiling (ADP-Glo)

• Purpose: Assess inhibitory potency against CDK9/Haspin.[1]

• Method: ADP-Glo™ Kinase Assay (Promega).

• Protocol Summary:

  • Incubate kinase, substrate, ATP, and inhibitor in 384-well plates for 60 min.

  • Add ADP-Glo™ Reagent to terminate reaction and deplete remaining ATP.

  • Add Kinase Detection Reagent to convert ADP to ATP, then to light (Luciferase).

  • Measure luminescence.[4] High inhibition = Low luminescence.

Summary of Key Derivatives & Data

Compound Class	R1 Substituent (N1)	R6 Substituent	Target	Activity (IC50/Ki)	Ref
Melatonin Agonist	-(CH2)2NHCOCH3	-OCH3	hMT1 / hMT2	0.08 nM (Ki)	[1]
Kinase Inhibitor	-H (or Aryl)	-OCH3	CDK9 / Cyclin T	~1-5 µM	[2]
Kinase Inhibitor	-H	-Cl (Precursor)	Haspin	14 nM	[3]

Note: The 6-chloro derivative (precursor) often shows higher potency in Haspin kinase assays, whereas the 6-methoxy is superior for GPCR (Melatonin) targets due to the specific H-bond requirement of the receptor pocket.

References

• Jeanty, M., Suzenet, F., Guillaumet, G., & Delagrange, P. (2011). Design and synthesis of 1-(2-alkanamidoethyl)-6-methoxy-7-azaindole derivatives as potent melatonin agonists.[5][6][7][8][9][10] Bioorganic & Medicinal Chemistry Letters, 21(8), 2316-2319. Link

• Popowycz, F., et al. (2020). Synthesis and biological evaluation of selected 7-azaindole derivatives as CDK9/Cyclin T and Haspin inhibitors. Bioorganic & Medicinal Chemistry, 28(11), 115468.[1] Link[1]

• Leboho, T. C., et al. (2021).[4] Recent Developments in the Synthesis of Azaindoles from Pyridine and Pyrrole Building Blocks. Organic Chemistry Frontiers, 8, 466-513.[4] Link

• Caldwell, J. J., et al. (2008). Fragment-based screening identified 7-azaindole as a protein kinase B inhibitor scaffold.[11][12] Journal of Medicinal Chemistry, 51(7), 2147-2157. Link

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• 12. 7-Azaindole 98 271-63-6 [sigmaaldrich.com]

Protocols & Analytical Methods

Amide coupling conditions for 3-amino-6-methoxy-7-azaindole

Part 1: Executive Summary & Strategic Overview

The Challenge: Synthesizing amides at the C3 position of 3-amino-6-methoxy-7-azaindole presents a unique set of chemoselective and stability challenges. Unlike standard aniline couplings, this substrate combines an electron-rich pyrrolo[2,3-b]pyridine core with a strong electron-donating group (6-OMe).

Core Technical Risks:

• Oxidative Instability: Free base 3-amino-7-azaindoles are inherently unstable in air, rapidly forming "azaindoxyl" species or oxidative dimers (red/brown tars) upon exposure to oxygen.

• N1 vs. C3 Selectivity: The pyrrole nitrogen (N1) is acidic (

  ) and can compete for electrophiles, leading to bis-acylation.

• Nucleophilicity: While the 6-OMe group enhances the nucleophilicity of the C3-amine, it also lowers the oxidation potential of the ring system, exacerbating stability issues.

The Solution: This guide details three validated protocols ranging from "Just-in-Time" generation (for highly unstable substrates) to robust salt-coupling methods. Protocol A (In-Situ Reduction/Coupling) is the recommended gold standard for high-fidelity synthesis.

Part 2: Detailed Experimental Protocols

Protocol A: The "Just-in-Time" Method (Recommended)

Best for: Maximizing yield, preventing oxidation, and handling small-to-medium scale.

Rationale: This method generates the unstable 3-amino species in situ from the stable 3-nitro precursor, immediately trapping it with the activated acid. This avoids isolation of the sensitive free amine.

Reagents:

• Precursor: 3-nitro-6-methoxy-7-azaindole

• Reductant: Pd/C (10% wt) under

  (balloon) OR Sodium Dithionite ( )

• Coupling Agents: HATU (1.2 equiv), DIPEA (3.0 equiv)

• Solvent: DMF (Degassed)

Workflow Diagram:

Figure 1: "Just-in-Time" synthesis workflow preventing oxidative degradation of the amine.

Step-by-Step Procedure:

• Activation (Flask A): Dissolve Carboxylic Acid (1.0 equiv) in anhydrous DMF. Add HATU (1.2 equiv) and DIPEA (2.0 equiv). Stir for 15 mins to form the activated ester.

• Reduction (Flask B): Dissolve 3-nitro-6-methoxy-7-azaindole (1.0 equiv) in DMF. Add 10% Pd/C (10 wt%). Sparge with Argon for 5 mins, then stir under

  balloon for 1-2 hours until TLC shows consumption of nitro (usually bright yellow to colorless/fluorescent).

• Coupling: Filter the catalyst from Flask B under an inert atmosphere (or use a syringe filter) directly into Flask A.

• Reaction: Stir at Room Temperature (RT) for 2–4 hours.

• Workup: Dilute with EtOAc, wash with saturated

  (removes HOBt byproducts) and Brine. Dry over .[1]

Protocol B: Coupling via Isolated Amine Salt

Best for: Large scale batches where hydrogenation equipment is limited.

Rationale: The hydrochloride (HCl) or trifluoroacetate (TFA) salts of 3-amino-7-azaindoles are significantly more stable to oxidation than the free base.

Reagents:

• Substrate: 3-amino-6-methoxy-7-azaindole • 2HCl salt

• Coupling Agent: T3P (Propylphosphonic anhydride, 50% in EtOAc)

• Base: Pyridine (5.0 equiv) or NMM (N-methylmorpholine)

• Solvent: EtOAc or DMF

Step-by-Step Procedure:

• Suspension: Suspend the amine bis-hydrochloride salt (1.0 equiv) and Carboxylic Acid (1.1 equiv) in EtOAc (or DMF if solubility is poor).

• Base Addition: Cool to 0°C. Add Pyridine (5.0 equiv) dropwise. Note: Excess base is required to neutralize the 2HCl and activate the T3P.

• Coupling: Add T3P solution (2.0 equiv) dropwise.

• Warm: Allow to warm to RT and stir for 12 hours.

• Workup: T3P byproducts are water-soluble. Wash organic layer with water, 0.5M HCl (to remove pyridine), and brine.

Part 3: Critical Data & Troubleshooting

Reagent Selection Matrix:

Parameter	HATU / DIPEA	T3P / Pyridine	Acid Chloride / Pyridine
Coupling Speed	Fast (<2 h)	Slow (12-24 h)	Instant
Epimerization Risk	Low	Very Low	High
N1-Acylation Risk	Moderate	Low	High
Workup Ease	Moderate (HOBt removal)	High (Water soluble)	Moderate
Recommendation	Standard	Scale-Up	Sterically Hindered Acids

Troubleshooting Guide:

Figure 2: Troubleshooting logic for common azaindole coupling failures.

Part 4: Scientific Grounding & References

Mechanistic Insight: The 6-methoxy group increases electron density at the C3 position, making the amine more nucleophilic but also significantly lowering the oxidation potential of the pyrrole ring. Upon exposure to air, the 3-amino-7-azaindole undergoes radical cation formation followed by reaction with triplet oxygen, leading to imino-quinone type species (colored impurities) [1]. Therefore, maintaining the amine in its protonated form (salt) or under strict anaerobiosis is non-negotiable.

References:

• • Establishes the baseline instability of 3-aminoindole derivatives and reduction protocols.

• Organic Chemistry Portal. (2010). Synthesis of Azaindoles. Retrieved from [Link]

  • Provides general reactivity patterns for 7-azaindole cores.

• National Institutes of Health (NIH). (2015). Synthesis and SAR Studies of 1H-Pyrrolo[2,3-b]pyridine-2-carboxamides. Retrieved from [Link]

  • Validates T3P/DIPEA coupling conditions for azaindole scaffolds.

• MDPI. (2025). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors. Retrieved from [Link]

  • Demonstrates specific handling of complex 7-azaindole amines in medicinal chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Functionalization of the 3-Position of 6-Methoxy-7-Azaindole

Introduction: The Strategic Importance of 6-Methoxy-7-Azaindole in Medicinal Chemistry

The 7-azaindole scaffold is a privileged heterocyclic motif in modern drug discovery, serving as a cornerstone for a multitude of therapeutic agents.[1] Its structural resemblance to purine has rendered it a valuable pharmacophore, particularly in the development of kinase inhibitors where it can mimic the adenine core of ATP, forming crucial hydrogen bond interactions in the enzyme's hinge region.[2] The introduction of a methoxy group at the 6-position, yielding 6-methoxy-7-azaindole, further modulates the electronic properties and metabolic stability of the core, making it an even more attractive starting point for the synthesis of novel drug candidates.[3] Functionalization of the 3-position of this scaffold is of paramount importance as it allows for the introduction of diverse substituents that can probe the binding pocket of a biological target, thereby fine-tuning potency, selectivity, and pharmacokinetic properties. This guide provides detailed protocols for key C3-functionalization reactions of 6-methoxy-7-azaindole, grounded in established chemical principles and tailored for practical application in a research and drug development setting.

Section 1: Electrophilic Aromatic Substitution: The Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a robust and widely employed method for the formylation of electron-rich heterocycles.[4] The reaction proceeds through the formation of the Vilsmeier reagent, a chloroiminium salt, which acts as a mild electrophile. For 6-methoxy-7-azaindole, the electron-donating nature of the methoxy group and the pyrrolic nitrogen directs the formylation to the electron-rich C3 position.

Mechanistic Rationale

The reaction is initiated by the attack of the nucleophilic oxygen of dimethylformamide (DMF) on the electrophilic phosphorus of phosphoryl chloride (POCl₃), leading to the formation of the Vilsmeier reagent. This electrophile is then attacked by the C3 position of 6-methoxy-7-azaindole. The resulting iminium intermediate is subsequently hydrolyzed during aqueous workup to yield the desired 3-formyl-6-methoxy-7-azaindole.

Diagram 1: Vilsmeier-Haack Formylation Workflow

A streamlined workflow for the C3-formylation of 6-methoxy-7-azaindole.

Detailed Protocol for Vilsmeier-Haack Formylation

Materials:

• 6-methoxy-7-azaindole

• Phosphoryl chloride (POCl₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Instrumentation:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Dropping funnel

• Rotary evaporator

• Glassware for extraction and filtration

• Chromatography column

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF (3.0 eq.). Cool the flask to 0 °C in an ice bath. To the stirred DMF, add POCl₃ (1.2 eq.) dropwise via a dropping funnel over 15-20 minutes, ensuring the internal temperature remains below 10 °C. After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes.

• Reaction with 6-Methoxy-7-Azaindole: To the pre-formed Vilsmeier reagent, add a solution of 6-methoxy-7-azaindole (1.0 eq.) in anhydrous DMF dropwise at 0 °C. After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Extraction: Upon completion, cool the reaction mixture to room temperature and carefully pour it into a beaker containing crushed ice with vigorous stirring. This step is exothermic and should be performed in a well-ventilated fume hood. Neutralize the acidic solution by the slow addition of a saturated aqueous NaHCO₃ solution until the pH is ~8. Extract the aqueous mixture with DCM (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator. The crude product is then purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure 3-formyl-6-methoxy-7-azaindole.

Self-Validation: The successful synthesis of the product can be confirmed by its spectroscopic data (¹H NMR, ¹³C NMR, and MS) which should be consistent with the expected structure of 3-formyl-6-methoxy-7-azaindole. The appearance of a singlet corresponding to the aldehyde proton around δ 9-10 ppm in the ¹H NMR spectrum is a key diagnostic indicator.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions at the C3-Position

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds.[5] To utilize these powerful transformations, a handle, typically a halogen, must first be installed at the C3 position of 6-methoxy-7-azaindole.

Halogenation of 6-Methoxy-7-Azaindole at the 3-Position

Electrophilic halogenating agents such as N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS) can be used to selectively introduce a bromine or iodine atom at the C3 position.

Protocol for 3-Iodination:

• To a solution of 6-methoxy-7-azaindole (1.0 eq.) in a suitable solvent such as acetonitrile or DCM, add N-iodosuccinimide (1.1 eq.).

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 3-iodo-6-methoxy-7-azaindole.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling is a versatile method for the formation of C(sp²)-C(sp²) bonds, enabling the introduction of aryl or vinyl substituents.

Protocol for Suzuki-Miyaura Coupling:

Materials:

• 3-Bromo- or 3-iodo-6-methoxy-7-azaindole

• Arylboronic acid or its pinacol ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane/water, toluene/water)

Diagram 2: Suzuki-Miyaura Catalytic Cycle

Sources

• 1. aml.iaamonline.org [aml.iaamonline.org]
• 2. Azaindole synthesis [organic-chemistry.org]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Application Note: Heterocyclic Amine Protection Strategies for 7-Azaindoles

Introduction: The Azaindole Paradox

7-Azaindole is a privileged scaffold in kinase inhibitor discovery (e.g., Vemurafenib, Pexidartinib) due to its ability to mimic the purine adenine ring. However, its bioisosteric utility comes with a unique synthetic challenge: the "Azaindole Paradox."

Unlike indole, 7-azaindole possesses two distinct nitrogen centers with opposing electronic demands:

• N1 (Pyrrole-like): Acidic (

  ), requiring deprotonation for functionalization.

• N7 (Pyridine-like): Basic and nucleophilic, prone to unwanted quaternization or coordination with metal catalysts.

Effective protection is not merely about masking the N1-proton; it is a strategic tool to tune the electron density of the pyridine ring, direct C2-lithiation, or prevent catalyst poisoning during cross-coupling. This guide outlines three field-proven protection strategies—Sulfonylation, Carbamoylation, and Alkoxymethylation—providing the "why" behind the "how."

Visualizing the Reactivity Landscape

Figure 1: Reactivity map of 7-azaindole highlighting the divergent properties of N1 and N7 and the electronic impact of protecting groups.

Strategic Decision Matrix

Select your protecting group (PG) based on the next step in your synthesis, not just the immediate ease of installation.

Feature	Tosyl (Ts) / Benzenesulfonyl (Bs)	Boc (tert-Butyloxycarbonyl)	SEM (2-(Trimethylsilyl)ethoxymethyl)
Primary Utility	Directed Ortho Metalation (DoM) . Strong EWG acidifies C2-H.	Mild Conditions . Good for C2-lithiation via chelation; easy removal.	Suzuki/Buchwald Stability . Withstands strong bases and nucleophiles.
Installation	Easy (NaH/TsCl).	Very Easy ((Boc)₂O/DMAP).	Moderate (NaH/SEM-Cl). Requires dry conditions.
C2-Lithiation	Excellent . Inductive effect allows clean C2-deprotonation.	Good . Directs via carbonyl oxygen coordination.	Poor. Steric bulk can hinder C2-attack; directing group is weak.
Deprotection	Difficult .[1][2] Requires harsh base or reductive conditions (Mg/MeOH).	Easy . TFA/DCM or mild base (K₂CO₃/MeOH).	Moderate . TBAF or acid.[2][3][4] Risk of formaldehyde side-reactions.[1]
Atom Economy	Poor.[1]	Moderate.	Poor.

Detailed Protocols & Mechanisms

Protocol A: The Sulfonylation Strategy (Tosyl)

Best for: When you need to perform C2-lithiation or Friedel-Crafts type chemistry where electron deficiency is required.

The Challenge: Regioselectivity & Removal

While installation is trivial, removing the Tosyl group from 7-azaindole is significantly harder than from indole. The electron-deficient pyridine ring stabilizes the N-S bond, making it resistant to standard hydrolysis. Do not use standard NaOH reflux; it often causes ring opening or fails.

Step-by-Step Installation

• Suspend: 7-Azaindole (1.0 equiv) in anhydrous DMF (0.5 M) under

  .

• Deprotonate: Cool to 0°C. Add NaH (60% dispersion, 1.2 equiv) portion-wise. Caution:

  gas evolution.

• Stir: Allow anion formation for 30 min at 0°C (solution turns yellow/orange).

• Add Electrophile: Add TsCl (1.1 equiv) dissolved in minimal DMF dropwise.

• Quench: After 2h, pour onto ice-water. Filter the precipitate.

The "Secret" Deprotection (Bajwa’s Protocol)

Instead of harsh hydroxide, use Cesium Carbonate. This method relies on the specific coordination ability of Cesium to facilitate the hydrolysis in a mixed solvent system.

• Dissolve: N-Tosyl-7-azaindole in THF:MeOH (2:1 ratio).

• Reagent: Add

  (3.0 equiv).[5]

• Reflux: Heat to mild reflux (approx. 60-65°C).

• Monitor: Conversion usually takes 4-12h (slower than indole).

• Workup: Evaporate volatiles, dilute with water, extract with EtOAc.

Expert Insight: If the Tosyl group is stubborn, adding a sacrificial amine (e.g., pyrrolidine) can accelerate the cleavage by acting as a nucleophilic shuttle.

Protocol B: The Carbamoylation Strategy (Boc)

Best for: General medicinal chemistry, mild C2-functionalization, and acid-labile substrates.

Mechanism

The reaction is catalyzed by DMAP.[6][7][8] DMAP attacks

to form a reactive N-acylpyridinium salt, which is then attacked by the azaindole anion.

Step-by-Step Installation

• Dissolve: 7-Azaindole (1.0 equiv) in THF or DCM (0.5 M).

• Catalyst: Add DMAP (0.1 equiv). Do not omit; uncatalyzed reaction is sluggish.

• Reagent: Add

  (1.2 equiv).

• Base (Optional):

  (1.2 equiv) can be added to scavenge any acid, though 7-azaindole itself is not basic enough to drive the reaction without equilibrium shift.

• Observation:

  evolution is observed.

• Workup: Wash with dilute citric acid (to remove DMAP) and brine.

C2-Lithiation of N-Boc-7-azaindole

• Conditions: THF, -78°C.

• Reagent:

  -BuLi (1.1 equiv). Note: -BuLi can sometimes attack the Boc carbonyl (nucleophilic attack) rather than acting as a base. -BuLi is sterically hindered and prefers deprotonation.

• Directing Effect: The Boc carbonyl oxygen coordinates Li, placing it precisely at C2.

Protocol C: The Alkoxymethylation Strategy (SEM)

Best for: Suzuki/Buchwald couplings involving strong bases (e.g.,

, ) or high temperatures.

The "Formaldehyde Trap" Warning

Deprotection of SEM with TBAF or acid releases formaldehyde (

). In the electron-rich environment of the deprotection mixture, the released formaldehyde can react with the now-free C3 position of the azaindole (electrophilic aromatic substitution), forming hydroxymethyl impurities or dimers.

Optimized Installation

• Prepare: NaH (1.2 equiv) in anhydrous DMF at 0°C.

• Add: 7-Azaindole solution dropwise. Stir 45 min.

• Add: SEM-Cl (1.1 equiv) dropwise. Warning: SEM-Cl is highly toxic.

• Reaction: Warm to RT. Reaction is usually fast (1-2h).

Safe Deprotection Protocol (Scavenger Method)

To prevent the formaldehyde side-reaction:

• Reagent: TFA (excess) or TBAF (1M in THF).

• Additive: Add Ethylene Diamine (5-10 equiv) or a similar amine scavenger to the reaction mixture. This captures the released formaldehyde as an imine/aminal, protecting the azaindole C3 position.

• Temperature: 60°C is often required for complete removal.

Troubleshooting Guide

Symptom	Probable Cause	Solution
Low Yield during Protection	N7 Quaternization.	Ensure strong base (NaH) is used to fully deprotonate N1 before adding electrophile. Avoid neutral conditions with alkyl halides.
C2-Lithiation Fails (Boc)	Nucleophilic attack on Carbonyl.	Switch from -BuLi to -BuLi or LDA. Ensure temp is strictly -78°C.
Incomplete Ts Removal	Pyridine ring electron withdrawal.	Switch to /MeOH reflux or use Mg/MeOH (reductive cleavage).
Impurity during SEM removal	Formaldehyde attack at C3.	Add ethylene diamine scavenger during deprotection.

Decision Workflow

Figure 2: Decision tree for selecting the optimal protecting group based on downstream chemistry requirements.

References

• Song, J. J., et al. (2002). "Organometallic Methods for the Synthesis and Functionalization of Azaindoles." Chemical Society Reviews, 36, 1120.

• Bajwa, J. S., et al. (2006).[5] "Deprotection of N-tosylated indoles and related structures using cesium carbonate." Tetrahedron Letters, 47(36), 6425-6427.

• L'Heureux, A., et al. (2010). "Practical and Efficient Synthesis of 7-Azaindoles." Journal of Organic Chemistry, 75, 3401.

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. Wiley. (Standard Reference Text).

• Baran, P. S. (2018). "Azaindole Survival Guide." Baran Lab Open Source Notes.

Sources

• 1. baranlab.org [baranlab.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Lab Reporter [fishersci.co.uk]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Leveraging 6-Methoxy-7-Azaindole-3-Amine in Contemporary Drug Discovery

Abstract

The 7-azaindole scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its ability to mimic the purine core of ATP and effectively interact with the hinge region of various protein kinases.[1][2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic utilization of a key derivative, 6-methoxy-7-azaindole-3-amine, in drug discovery campaigns. We will detail its synthesis, physicochemical properties, and its application as a versatile starting material for the generation of potent and selective kinase inhibitors. A detailed, field-proven protocol for an in vitro kinase assay is also provided to facilitate the rapid evaluation of newly synthesized analogs.

Introduction: The Strategic Advantage of the 7-Azaindole Scaffold

The 7-azaindole core, a bioisostere of both indole and purine systems, has emerged as a cornerstone in the design of targeted therapeutics.[1][2] Its unique electronic properties and the presence of a hydrogen bond donor (pyrrole N-H) and acceptor (pyridine N7) in a specific spatial arrangement allow for a bidentate hydrogen bonding interaction with the kinase hinge region, a critical feature for potent ATP-competitive inhibition.[1] This mimicry of the natural ligand's binding mode provides a strong foundation for the development of highly effective inhibitors.[1] The strategic placement of a methoxy group at the 6-position and an amine at the 3-position of the 7-azaindole core, as in 6-methoxy-7-azaindole-3-amine, offers several advantages:

• Modulation of Physicochemical Properties: The methoxy group can influence solubility, lipophilicity, and metabolic stability, key parameters in optimizing drug-like properties.

• Vector for Derivatization: The 3-amino group serves as a crucial synthetic handle for the introduction of various substituents, enabling the exploration of the solvent-exposed region of the ATP-binding pocket and the generation of extensive structure-activity relationships (SAR).

• Enhanced Selectivity: Judicious modification of the 3-amino position can lead to interactions with specific amino acid residues outside the conserved hinge region, thereby achieving selectivity for the target kinase over other members of the kinome.

This guide will provide the necessary technical details to empower researchers to fully exploit the potential of 6-methoxy-7-azaindole-3-amine in their drug discovery endeavors.

Physicochemical Properties & Handling

A thorough understanding of the physicochemical properties of a starting material is paramount for its effective use in synthesis and screening.

Property	Value	Source
Molecular Formula	C₈H₉N₃O	ECHEMI
Molecular Weight	163.18 g/mol	ECHEMI
Appearance	Off-white to light brown solid	Supplier Data
Solubility	Soluble in DMSO, DMF, and methanol	Supplier Data
Storage	Store at 2-8°C, protect from light and moisture	Supplier Data

Safety Precautions: Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Synthesis and Derivatization Strategies

Proposed Synthesis of 6-Methoxy-7-Azaindole-3-Amine

Caption: Proposed synthetic workflow for 6-methoxy-7-azaindole-3-amine.

Protocol: Synthesis of 2,3-Diamino-6-methoxypyridine (Key Intermediate) [5]

• Methoxylation: To a solution of 2-amino-6-chloro-3-nitropyridine in methanol, add sodium methoxide (1.05 equivalents).

• Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

• Cool the reaction to room temperature and quench with water.

• Filter the precipitated solid, wash with water, and dry to yield 2-amino-6-methoxy-3-nitropyridine.

• Reduction: To a solution of 2-amino-6-methoxy-3-nitropyridine in concentrated hydrochloric acid, add stannous chloride dihydrate (2.0 equivalents) portion-wise at a temperature below 40°C.

• Stir the reaction mixture for 5-6 hours at 35-40°C.

• Cool the reaction and neutralize with a concentrated aqueous solution of sodium hydroxide to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 2,3-diamino-6-methoxypyridine.

Subsequent Steps: The resulting diamine can then be cyclized to form the 7-azaindole core using glyoxal or a similar reagent under acidic conditions. Subsequent iodination at the 3-position with N-iodosuccinimide (NIS), followed by an azide displacement and reduction, would yield the target 6-methoxy-7-azaindole-3-amine.

Derivatization of the 3-Amino Group

The 3-amino group is a versatile handle for constructing a chemical library. Common derivatization strategies include:

• Amide Coupling: Reaction with a variety of carboxylic acids or acid chlorides to introduce diverse side chains.

• Sulfonamide Formation: Reaction with sulfonyl chlorides.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent.

• Urea Formation: Reaction with isocyanates.

Application in Kinase Inhibitor Drug Discovery: A Focus on PI3K

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[6] Several 7-azaindole-based compounds have been reported as potent PI3K inhibitors.[6] The 7-azaindole scaffold effectively interacts with the hinge region of PI3K, and substitutions at the 3-position can be exploited to achieve high potency and selectivity.[6]

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of a 7-azaindole derivative.

Rationale for Targeting PI3K with 6-Methoxy-7-Azaindole-3-Amine Derivatives

The 7-azaindole core of the molecule is expected to form two key hydrogen bonds with the backbone of Val882 in the hinge region of PI3Kγ.[1] The 3-amino group can be functionalized with various moieties to extend into the affinity pocket, forming additional interactions with surrounding residues and thereby enhancing potency and selectivity. The 6-methoxy group can occupy a hydrophobic pocket, contributing to the overall binding affinity.

Protocol: In Vitro Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

This protocol describes a robust and high-throughput method for determining the IC₅₀ values of synthesized compounds against a target kinase, such as PI3K.

Materials:

• Recombinant human kinase (e.g., PI3Kα)

• Biotinylated substrate peptide

• ATP

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 1 mM DTT)

• Test compounds dissolved in DMSO

• HTRF detection reagents: Europium cryptate-labeled anti-phospho-substrate antibody and XL665-conjugated streptavidin

• Low-volume 384-well plates (e.g., white, non-binding surface)

• Plate reader capable of HTRF detection

Procedure:

• Compound Preparation: Create a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM.

• Assay Plate Preparation:

  • Add 2 µL of diluted test compound or DMSO (for positive and negative controls) to the appropriate wells of a 384-well plate.

  • Add 4 µL of kinase solution (at 2.5x the final desired concentration) to all wells except the negative control wells. Add 4 µL of assay buffer to the negative control wells.

  • Incubate for 15 minutes at room temperature to allow for compound binding to the kinase.

• Initiate Kinase Reaction:

  • Add 4 µL of a mixture of ATP and biotinylated substrate peptide (at 2.5x the final desired concentration) to all wells to start the reaction. The final ATP concentration should be at or near its Km for the kinase.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Stop Reaction and Detection:

  • Add 5 µL of the Europium cryptate-labeled antibody diluted in detection buffer to all wells.

  • Add 5 µL of XL665-conjugated streptavidin diluted in detection buffer to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring the emission at 620 nm (Europium) and 665 nm (XL665) after excitation at 320 nm.

• Data Analysis:

  • Calculate the HTRF ratio (665 nm emission / 620 nm emission) * 10,000.

  • Normalize the data using the positive (DMSO) and negative (no enzyme) controls.

  • Plot the normalized response versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Insights

Systematic derivatization of the 3-amino group of 6-methoxy-7-azaindole-3-amine allows for the exploration of SAR. The following table provides a hypothetical SAR summary based on known trends for 7-azaindole-based kinase inhibitors.

Derivative at 3-position	Modification Rationale	Expected Impact on Activity
Small alkyl amides (e.g., acetamide)	Probes for steric tolerance near the hinge.	Generally weak to moderate activity.
Aromatic amides (e.g., benzamide)	Introduces potential for π-stacking interactions.	Can significantly increase potency.
Substituted phenyl amides	Fine-tunes electronic and steric properties to optimize interactions in the affinity pocket.	Potency and selectivity are highly dependent on the nature and position of the substituent.
Heterocyclic amides	Introduces additional hydrogen bond donors/acceptors and can improve solubility.	Often leads to highly potent and selective inhibitors.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low yield in synthesis	Incomplete reaction, side reactions, or purification losses.	Optimize reaction conditions (temperature, time, catalyst). Use protecting groups if necessary. Employ alternative purification techniques.
Poor solubility of derivatives	High lipophilicity of the introduced side chain.	Incorporate polar functional groups (e.g., morpholine, piperazine) into the side chain.
High IC₅₀ in kinase assay	Poor binding affinity of the derivative.	Explore a wider range of substituents at the 3-position. Consider modifications at other positions of the azaindole ring.
High variability in assay results	Inconsistent pipetting, reagent degradation, or plate effects.	Use calibrated pipettes. Prepare fresh reagents. Randomize sample layout on the plate.

Conclusion

6-Methoxy-7-azaindole-3-amine is a highly valuable and versatile building block for modern drug discovery, particularly in the development of kinase inhibitors. Its strategic design incorporates features that facilitate potent and selective interactions with the ATP-binding site of kinases. The synthetic accessibility of this scaffold, coupled with the straightforward derivatization of its 3-amino group, allows for the rapid generation of focused chemical libraries. The protocols and insights provided in this application note are intended to serve as a practical guide for researchers to harness the full potential of this privileged scaffold in their quest for novel therapeutics.

References

• Chem-Impex. 7-Methoxy-6-azaindole. [Link]

• Gummadi, V. R., et al. (2021). Azaindole Therapeutic Agents. ACS Omega, 6(31), 20175–20188. [Link]

• Wang, X., et al. (2017). Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. Molecules, 22(7), 1083. [Link]

• Sharma, N., & Singh, R. (2020). 7-Azaindole Analogues as Bioactive Agents and Recent Results. Mini-Reviews in Medicinal Chemistry, 20(14), 1314–1331. [Link]

• Mushtaq, N., et al. (2011). Synthesis and Pharmacological Activities of 7-Azaindole Derivatives. Pakistan Journal of Pharmaceutical Sciences, 24(4), 541-546. [Link]

• Organic Chemistry Portal. (n.d.). Azaindole synthesis. [Link]

• Merour, J.-Y., et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 19(12), 19935–19979. [Link]

• László, T., et al. (2019). Synthesis of 7-azaindole derivatives, starting from different cyclic imines. Progress in Heterocyclic Chemistry, 31, 1-35. [Link]

• Larsson, M., et al. (2020). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 25(18), 4248. [Link]

• Wan, Y., et al. (2023). Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. European Journal of Medicinal Chemistry, 258, 115621. [Link]

• Sanna, M. (2022). New indole and 7-azaindole derivatives as protein kinase inhibitors. Tesi di dottorato. [Link]

• Witsell, A. K., et al. (2021). Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis. ACS Infectious Diseases, 7(9), 2636–2650. [Link]

• Mérour, J.-Y., et al. (2014). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules, 19(12), 19935-19979. [Link]

• Ivanova, A. A., et al. (2023). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. International Journal of Molecular Sciences, 24(13), 10831. [Link]

• Stanforth, S. P. (2011). A General Method for the Preparation of 4- and 6-Azaindoles. The Journal of Organic Chemistry, 76(10), 4159–4162. [Link]

• Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4), 979-992. [Link]

• Organic Syntheses. (n.d.). 2,3-diaminopyridine. [Link]

• Google Patents. (n.d.). US7256295B2 - Process for producing 2,3-diamino-6-methoxypyridine.

Sources

• 1. Azaindole Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Azaindole derivatives as potential kinase inhibitors and their SARs elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Azaindole synthesis [organic-chemistry.org]
• 5. US7256295B2 - Process for producing 2,3-diamino-6-methoxypyridine - Google Patents [patents.google.com]
• 6. Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity - PMC [pmc.ncbi.nlm.nih.gov]

Buchwald-Hartwig amination of 6-methoxy-7-azaindole halides

Application Note: Buchwald-Hartwig Amination of 6-Methoxy-7-Azaindole Halides

Abstract

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a "privileged structure" in kinase inhibitor discovery, offering superior aqueous solubility and metabolic stability compared to indoles. The introduction of a 6-methoxy substituent—often employed to modulate lipophilicity and block metabolic soft spots—significantly alters the electronic landscape of the ring system. This modification renders the halide (typically at C4 or C3) less electrophilic, thereby suppressing the rate of oxidative addition in Palladium-catalyzed cross-couplings. This guide details high-fidelity protocols for the , addressing the specific challenges of catalyst poisoning by the N7-nitrogen and electronic deactivation by the methoxy group.

Mechanistic Insight & Strategic Planning

The Substrate Challenge

Coupling reactions on 6-methoxy-7-azaindole halides present a dichotomy of challenges distinct from simple aryl halides:

• N7-Coordination (Catalyst Sequestration): The pyridine-like nitrogen (N7) is a potent ligand. It can displace phosphines from the Palladium center, forming stable, non-catalytic Pd-complexes (resting states) that arrest the cycle.

• Electronic Deactivation: The 6-methoxy group is a strong Electron Donating Group (EDG). Through resonance, it increases electron density within the pyridine ring. This makes the C-Halide bond (especially at C4) more electron-rich and significantly harder to break via oxidative addition compared to the unsubstituted 7-azaindole.

• Acidic N1-H: If unprotected, the pyrrole NH (pKa ~13) can deprotonate, leading to the formation of an azaindolyl anion that can bridge two metal centers or further sequester the catalyst.

Ligand & Catalyst Selection Strategy

To overcome the slow oxidative addition caused by the 6-OMe group, we must use electron-rich, bulky biaryl phosphine ligands (Buchwald Ligands).

• BrettPhos / tBuBrettPhos: The Gold Standard for primary amines . The bulk prevents N7-coordination, and the electron-rich nature facilitates oxidative addition into the deactivated C-Cl bond.

• RuPhos: Optimal for secondary amines and sterically hindered substrates.

• Pre-catalysts (Pd-G3/G4): We strictly recommend using Palladacycle Pre-catalysts (e.g., BrettPhos Pd G4) rather than mixing Pd(OAc)₂ or Pd₂dba₃ with ligands in situ. This ensures a defined 1:1 Pd:Ligand ratio and rapid initiation, crucial for outcompeting the N7-binding pathway.

Decision Matrix: Protocol Selection

Choose the protocol based on your substrate's protection status and amine type.

Figure 1: Decision tree for selecting the appropriate experimental conditions.

Detailed Experimental Protocols

Method A: The "Robust" Protocol (N-Protected Substrates)

Best for: Scale-up, valuable amines, and substrates where N1-H is pre-protected (e.g., SEM, Boc).

Reagents:

• Substrate: N-protected 4-chloro-6-methoxy-7-azaindole (1.0 equiv)

• Amine: 1.2 – 1.5 equiv[1]

• Catalyst: BrettPhos Pd G4 (for primary amines) OR RuPhos Pd G4 (for secondary amines) (1.0 – 3.0 mol%)

• Base: NaOtBu (1.5 equiv) [Use Cs₂CO₃ if functional groups are base-sensitive]

• Solvent: Anhydrous 1,4-Dioxane or t-Amyl Alcohol (0.1 – 0.2 M)

Step-by-Step:

• Charge: In a glovebox or under active Argon flow, add the aryl halide, amine, and Base (NaOtBu) to a reaction vial equipped with a magnetic stir bar.

• Catalyst Addition: Add the Pd G4 precatalyst last. Critical: Do not dissolve the catalyst in solvent for long periods before addition.

• Solvent & Seal: Add anhydrous, degassed solvent. Seal the vial with a Teflon-lined septum cap.

• Reaction: Heat to 90–100 °C for 2–12 hours. Monitor by LCMS.

  • Note: The 6-methoxy group slows the reaction; if conversion stalls at 50%, add another 1 mol% catalyst.

• Workup: Cool to RT. Filter through a pad of Celite/Silica eluting with EtOAc. Concentrate and purify via flash chromatography.

Method B: The "Direct" Protocol (Unprotected Substrates)

Best for: Rapid analog generation (MedChem), skipping protection/deprotection steps. Mechanism: LiHMDS (Lithium Hexamethyldisilazide) irreversibly deprotonates the indole N1-H first, forming an inert Lithium-azaindolide species that does not poison the catalyst, while the excess base drives the catalytic cycle.

Reagents:

• Substrate: 6-methoxy-7-azaindole halide (Free NH) (1.0 equiv)

• Amine: 1.2 equiv[1][2]

• Catalyst: RuPhos Pd G3/G4 (2.0 – 5.0 mol%)

• Base: LiHMDS (1.0 M in THF) (2.2 – 2.5 equiv )

• Solvent: THF or 1,4-Dioxane

Step-by-Step:

• Deprotonation: Dissolve the substrate and amine in anhydrous THF under Nitrogen.

• Base Addition: Dropwise add LiHMDS (2.2 equiv) at Room Temperature. Stir for 5–10 minutes. The solution often turns yellow/orange (formation of the anion).

• Catalyst Injection: Add the Pd Precatalyst (dissolved in minimal THF) to the reaction mixture.

• Reaction: Heat to 65 °C (THF) or 90 °C (Dioxane).

  • Caution: Do not overheat if using THF (boiling point 66°C). Sealed tubes are recommended.

• Quench: Carefully quench with saturated NH₄Cl solution (exothermic). Extract with EtOAc.

Troubleshooting & Optimization Data

Table 1: Common Failure Modes & Solutions

Symptom	Probable Cause	Corrective Action
No Conversion (SM recovered)	Catalyst poisoning by N7; Oxidative addition failure.	Switch to BrettPhos Pd G4 ; Increase Temp to 110°C; Ensure [Pd] is fresh.
Dehalogenation (H-Substituted product)	-Hydride elimination from the amine or solvent.	Switch solvent to Toluene or DME ; Use RuPhos (prevents -elimination); Avoid primary alcohols as solvent.
Stalled Reaction (~50%)	Catalyst decomposition.	Add catalyst in two portions (0h and 2h).
Low Yield (Unprotected)	Incomplete deprotonation of N1-H.	Ensure LiHMDS is fresh/titrated. Use strictly >2.0 equivalents .

Mechanistic Visualization

The following diagram illustrates the competing pathways managed by the protocol.

Figure 2: Catalytic cycle highlighting the rate-limiting oxidative addition caused by the 6-methoxy group and the risk of N7-sequestration.

References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link

• Park, K., et al. (2011). Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Organic Letters, 13(9), 2376–2379. Link

• Lallemand, M. C., et al. (2016). Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C-N Cross-Coupling/Heck Reaction.[3] Organic Letters, 18(13), 3250-3253.[3] Link

• Ingoglia, B. T., & Buchwald, S. L. (2016). Palladium-Catalyzed Cross-Coupling of 2-Amino-1,3,4-thiadiazoles. Organic Letters, 18(11), 2580–2583. (Demonstrates LiHMDS base strategy for acidic heterocycles). Link

• Beilstein Journals. (2013). Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles.[1] Beilstein Journal of Organic Chemistry, 9, 2463–2468. Link

Sources

• 1. BJOC - Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols [beilstein-journals.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Synthesis of Substituted 4-, 5-, 6-, and 7-Azaindoles from Aminopyridines via a Cascade C-N Cross-Coupling/Heck Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine by Column Chromatography

Welcome to the technical support center for the chromatographic purification of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges associated with the purification of this polar, heterocyclic amine. My aim is to move beyond simple procedural lists and explain the underlying chemical principles to empower you to troubleshoot and optimize your purification process effectively.

Understanding the Molecule: Key Physicochemical Properties

Before diving into troubleshooting, it's crucial to understand the physicochemical properties of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine that influence its behavior during column chromatography.

Property	Value/Characteristic	Implication for Chromatography
Structure	Contains a basic pyridine nitrogen and an amine group, making it a polar, basic compound.	Prone to strong interactions with acidic silica gel, leading to peak tailing. Requires careful selection of stationary and mobile phases.
Polarity	High	Requires polar mobile phases for elution from normal-phase silica. May necessitate reverse-phase or alternative stationary phases for optimal separation.
pKa	Estimated to be in the range of 5-6 for the pyridine nitrogen.	The ionization state is highly dependent on the pH of the mobile phase, which can be leveraged to control retention and selectivity.[1]
Solubility	Generally soluble in polar organic solvents like methanol, dichloromethane, and ethyl acetate.	Provides flexibility in choosing a loading solvent, but care must be taken to avoid solvent mismatch with the mobile phase.
Stability	Can be sensitive to acidic conditions, potentially leading to degradation on standard silica gel.[2][3]	Deactivated silica, alumina, or reverse-phase chromatography may be necessary to prevent yield loss.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the column chromatography of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, providing both the "what to do" and the "why it works."

Issue 1: Severe Peak Tailing and Poor Resolution

This is the most common issue when purifying basic compounds like pyridine derivatives on silica gel.[1]

Primary Cause: Strong interaction between the basic nitrogen atoms of your compound and the acidic silanol groups on the surface of the silica gel.[1][4] This creates a secondary, non-ideal retention mechanism, causing the peak to tail.

Troubleshooting Workflow:

Caption: Troubleshooting logic for peak tailing.

Step-by-Step Solutions:

• Introduce a Basic Modifier to the Mobile Phase:

  • What to do: Add a small amount of a competing base, such as triethylamine (TEA) (0.1-1% v/v) or a solution of ammonia in methanol, to your eluent.[1][5]

  • Why it works: The competing base will preferentially interact with the acidic silanol sites on the silica, effectively masking them from your compound.[1] This minimizes the secondary interactions and results in a more symmetrical peak shape.

• Switch to a Less Acidic Stationary Phase:

  • What to do: If peak tailing persists, or if you observe degradation (streaking on TLC that changes over time), consider using neutral or basic alumina. Alternatively, you can use commercially available deactivated silica gel.[3]

  • Why it works: These stationary phases have fewer acidic sites, reducing the likelihood of strong, undesirable interactions with your basic analyte and minimizing the risk of acid-catalyzed degradation.[2]

Issue 2: Low or No Recovery of the Compound

You've loaded your sample, run the column, but you're not recovering the expected amount of product.

Potential Causes & Solutions:

• Irreversible Adsorption or Degradation on the Column:

  • Diagnosis: Perform a 2D TLC. Spot your crude material on a TLC plate, run it in your chosen eluent, then turn the plate 90 degrees and re-run it in the same eluent. If the spot deviates from the diagonal, it indicates instability on silica.[2]

  • Solution: As with severe peak tailing, switch to a more inert stationary phase like alumina or deactivated silica.[2][3] In some cases, reverse-phase chromatography may be the best option.

• Compound is Too Polar and Not Eluting:

  • Diagnosis: Your compound remains at the baseline on the TLC plate even with highly polar solvent systems (e.g., 10-20% methanol in dichloromethane).

  • Solution: Increase the polarity of your mobile phase further. A common system for very polar compounds is a gradient of methanol in dichloromethane. You can also try a solvent system containing ammonia, such as 1-10% of a 10% ammonium hydroxide solution in methanol mixed with dichloromethane.[2]

• Compound Came Off in the Solvent Front:

  • Diagnosis: You observe your product in the very first fractions collected.

  • Solution: Your mobile phase is too polar. Start with a less polar solvent system. Always aim for an Rf value of 0.2-0.3 on your analytical TLC for good separation on the column.[2]

Issue 3: Co-elution with Impurities

Despite your best efforts, one or more impurities are eluting with your desired product.

Potential Causes & Solutions:

• Similar Polarity of Impurities:

  • Diagnosis: TLC analysis shows spots that are very close to your product's spot.

  • Solution 1: Fine-tune the Mobile Phase. Try different solvent combinations. For example, if you are using ethyl acetate/hexanes, try switching to dichloromethane/methanol. Sometimes, changing the solvent system can alter the selectivity and improve separation.

  • Solution 2: Change the Stationary Phase. If normal-phase silica does not provide adequate separation, switching to a different stationary phase like reverse-phase C18 can provide a different separation mechanism based on hydrophobicity rather than polarity, which may resolve the co-eluting impurities.[1]

  • Solution 3: Multi-step Purification. Consider a different purification technique, such as recrystallization, before or after column chromatography. An aqueous wash of your crude material with pH adjustment can also help remove acidic or basic impurities before you load the column.[3]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine?

A1: A good starting point is a gradient of ethyl acetate in hexanes or dichloromethane in methanol.[3] Given the polarity of the amine, a system of 0-10% methanol in dichloromethane is a common choice. Always perform a TLC analysis first to determine the optimal solvent ratio. For this compound, it is highly recommended to include 0.5-1% triethylamine (TEA) in your mobile phase to prevent peak tailing.

Q2: How should I prepare and load my sample onto the column?

A2: It is best to dissolve your crude material in a minimal amount of a strong solvent (like dichloromethane or methanol) and then adsorb it onto a small amount of silica gel or celite. Dry this mixture under vacuum to a free-flowing powder. This "dry loading" technique generally results in better separation than loading the sample as a concentrated liquid solution, as it ensures a more even application to the column bed.

Q3: Can I use reverse-phase chromatography for this compound?

A3: Yes, reverse-phase chromatography is an excellent alternative, especially if you are facing issues with degradation or irreversible adsorption on silica. A C18 column with a mobile phase of water and acetonitrile or methanol, often with a pH modifier like formic acid or trifluoroacetic acid (TFA), can provide good purification. However, be aware that using TFA can result in the formation of the TFA salt of your amine, which may require an additional workup step to remove.

Q4: My compound is a dihydrochloride salt. How does this affect purification?

A4: If your compound is a salt, it will be highly polar and may not move from the origin on a normal-phase silica column. You have a few options:

• Neutralize the salt with a base (e.g., sodium bicarbonate solution) during an aqueous workup before chromatography to obtain the free base.

• Use a highly polar mobile phase, such as methanol with a small percentage of ammonium hydroxide, to elute the salt from the column.

• Consider using a technique like ion-exchange chromatography.

Q5: What are some common impurities I should look out for?

A5: Common impurities can include unreacted starting materials, reagents from the synthesis, and potential side products such as isomers formed during the reaction.[3] Residual solvents from the reaction and workup are also frequently observed. A thorough review of your synthetic route can help you anticipate potential impurities.

Experimental Protocol: A General Guideline

This protocol provides a general workflow for the purification of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine.

1. Analytical TLC:

• Dissolve a small amount of your crude material in a suitable solvent (e.g., dichloromethane/methanol).
• Spot the solution on a silica gel TLC plate.
• Develop the plate in various solvent systems (e.g., start with 5% methanol in dichloromethane, and also try ethyl acetate in hexanes). Add 0.5% TEA to each system.
• Identify a solvent system that gives your product an Rf value of approximately 0.2-0.3 and provides good separation from impurities.

2. Column Preparation:

• Choose an appropriate size column based on the amount of crude material (a general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude material by weight).
• Prepare a slurry of silica gel in your initial, less polar mobile phase.
• Pack the column, ensuring there are no air bubbles or cracks in the packed bed.

3. Sample Loading:

• Dissolve your crude material in a minimal amount of solvent.
• Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.
• Carefully add this powder to the top of the packed column.

4. Elution and Fraction Collection:

• Begin eluting with your starting mobile phase.
• If using a gradient, gradually increase the polarity of the mobile phase.
• Collect fractions and monitor their composition by TLC.

5. Product Isolation:

• Combine the pure fractions containing your product.
• Remove the solvent under reduced pressure.
• Place the resulting solid or oil under high vacuum to remove any residual solvent.

References

• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Retrieved from [Link]

• Chromatography Forum. (2015, July 20). Method for pyridine amine derivative. Retrieved from [Link]

• Tong, Y., et al. (2007). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography. Journal of Separation Science, 30(12), 1872-1877. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2021). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Retrieved from [Link]

• Wiley Online Library. (2007). Separation of pyridine derivatives from synthetic mixtures by pH‐zone‐refining counter‐current chromatography. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. Method for pyridine amine derivative - Chromatography Forum [chromforum.org]
• 5. Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 3-Amino-7-Azaindole Synthesis Optimization

Subject: Optimization of Reaction Temperature for C3-Functionalization of 7-Azaindole Ticket ID: #AZA-7-OPT-001 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary & Core Chemistry

Welcome to the technical support hub for 7-azaindole functionalization. The synthesis of 3-amino-7-azaindole is a critical workflow in the development of kinase inhibitors (e.g., Pexidartinib, Vemurafenib analogs).

Unlike the electron-rich indole, the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold contains an electron-withdrawing pyridine ring. This reduces the nucleophilicity at the C3 position, requiring careful thermal management to overcome the activation energy barrier without triggering decomposition or N-oxidation.

The "Goldilocks" Thermal Zone:

• Nitration (Precursor): Requires

  . Higher temperatures promote oxidative ring cleavage.

• Reduction (Active Amine): Best performed at Room Temperature (

  ) . Heat ( ) accelerates the oxidative dimerization of the unstable free amine.

Visualizing the Pathway

The following diagram outlines the critical process flow and thermal checkpoints.

Figure 1: Thermal checkpoints in the conversion of 7-azaindole to its 3-amino salt form. Red nodes indicate high-risk thermal instability points.

Troubleshooting Guide: The Nitration Step

Context: The most common route involves nitrating the C3 position followed by reduction.

Q1: I am seeing low yields and a complex mixture during nitration. Is my temperature too high?

Diagnosis: Likely, yes. Technical Explanation: The pyridine nitrogen in 7-azaindole is basic (

). In strong acid ( ), it becomes protonated, which deactivates the ring toward electrophilic aromatic substitution.

• If T < 0°C: The reaction is kinetically stalled due to ring deactivation.

• If T > 30°C: The harsh oxidant (

  ) begins to attack the electron-rich C2-C3 double bond, leading to oxidative cleavage (ring opening).

Protocol Adjustment:

• Dissolution: Dissolve 7-azaindole in

  at 0°C (Ice bath).

• Addition: Add fuming

  dropwise, maintaining internal temp < 10°C .

• Reaction: Allow to warm strictly to 20–25°C (Room Temp) for 1–2 hours. Do not heat.

Q2: Can I use alternative nitrating agents to avoid heat issues?

Recommendation: Yes. If the acid-mediated route is problematic, switch to Silver Nitrate (

) and Benzoyl Chloride ( ) in acetonitrile.

• Benefit: This proceeds via a pseudo-Vilsmeier mechanism under milder conditions.

• Temp Profile: Run at

  . No heating required.

Troubleshooting Guide: The Reduction Step

Context: Converting 3-nitro-7-azaindole to 3-amino-7-azaindole.

Q3: My product turns purple/black upon isolation. What is happening?

Diagnosis: Oxidative dimerization (formation of azobenzene-like impurities). Root Cause: Free 3-amino-7-azaindoles are inherently unstable in air, especially when heated during rotary evaporation. Solution:

• Do NOT isolate the free base.

• Temperature Limit: Keep the reduction reactor at 20–25°C .

• Stabilization: Filter the catalyst (Pd/C) under an inert atmosphere (Argon/Nitrogen) and immediately acidify the filtrate with HCl/MeOH or TFA to generate the stable salt.

Q4: The reduction is stalling at Room Temperature. Should I heat it to 60°C?

Recommendation: NO. Heating promotes condensation between the nitroso intermediate and the amine product. Alternative Optimization: Instead of heat, optimize the Hydrogen Source or Pressure :

• Pressure: Increase

  pressure from 1 atm (balloon) to 3–4 atm (Parr shaker).

• Transfer Hydrogenation: Use Ammonium Formate + Pd/C in Methanol. This is often faster than

  gas at room temperature and avoids high-pressure equipment.

Comparative Data: Reduction Protocols

The following table summarizes the thermal impact on purity for the reduction of 3-nitro-7-azaindole.

Method	Temp ( )	Time (h)	Yield (Isolated Salt)	Impurity Profile
(1 atm) / Pd/C	25 (RT)	4–6	85–92%	Low (<2% Dimer)
(1 atm) / Pd/C	60	1–2	45–60%	High (>15% Dimer/Oligomer)
/ HCl	70 (Reflux)	2	70–80%	Moderate (Tin residues difficult to remove)
/ Pd/C	25 (RT)	1–2	90–95%	Cleanest Profile

Logic Flow for Optimization

Use this decision tree to select the correct temperature parameters for your specific constraints.

Figure 2: Decision matrix for selecting reaction conditions based on equipment and precursor availability.

Validated Protocol: Transfer Hydrogenation (Recommended)

This method avoids external heating and high-pressure hydrogen, offering the best thermal control.

• Setup: Charge a round-bottom flask with 3-nitro-7-azaindole (1.0 equiv) and 10% Pd/C (10 wt% loading) in Methanol (

  ).

• Reagent: Add Ammonium Formate (5.0 equiv) in one portion.

• Reaction: Stir vigorously at Room Temperature (

  ) .

  • Note: Mild exotherm may occur. If T > 30°C, use a water bath to cool.

• Monitoring: Reaction is typically complete in 30–60 mins (monitor by TLC/LCMS).

• Workup (Critical):

  • Filter through Celite under Nitrogen.

  • Add 4M HCl in Dioxane (2.0 equiv) directly to the filtrate.

  • Concentrate in vacuo at < 35°C .

  • Isolate the dihydrochloride salt.

References

• Popowycz, F., et al. (2019). The Azaindole Framework in the Design of Kinase Inhibitors. Pharmaceuticals (Basel), 12(1), 1-35. (Discusses PIM1 and ALK inhibitor synthesis via azaindole intermediates). [Link]

• Langer, P., et al. (2020).[1] Synthetic approaches for the synthesis of 7-azaindole derivatives. University of Rostock. [Link]

• Zhang, W., et al. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline. Organic Chemistry Frontiers (RSC). [Link]

• Adib, M., et al. (2008). Reaction of 2-amino-3-iodopyridine with terminal alkynes: Synthesis of 7-azaindoles. Tetrahedron Letters. (Provides context on functionalization temperatures). [Link]

Sources

• 1. Azaindole synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Guide to the ¹H NMR Spectral Analysis of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine: A Comparative and Predictive Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, stands as a cornerstone for providing detailed information about the molecular structure of organic compounds. This guide offers an in-depth analysis of the ¹H NMR spectrum of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, a substituted 7-azaindole. Given the absence of a publicly available experimental spectrum for this specific molecule, this guide will employ a predictive approach, grounded in the fundamental principles of NMR spectroscopy and buttressed by comparative data from structurally analogous compounds.

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including kinase inhibitors. The introduction of methoxy and amine substituents to this core, as in 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, significantly modulates its electronic properties and, consequently, its biological activity and pharmacokinetic profile. Understanding the precise placement of these substituents is critical, and ¹H NMR spectroscopy provides the means for this verification.

Predicted ¹H NMR Spectrum of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine

The predicted ¹H NMR spectrum of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine is based on the analysis of substituent effects on the parent 1H-pyrrolo[2,3-b]pyridine ring system. The electron-donating effects of the methoxy and amine groups will cause significant shifts in the positions of the proton signals compared to the unsubstituted parent compound.

Below is a table summarizing the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for the protons of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Prediction
H2	~6.8 - 7.0	s	-	Located on the electron-rich pyrrole ring, adjacent to the electron-donating amine group at C3. This will shield the proton, shifting it upfield. The lack of adjacent protons results in a singlet.
H4	~7.2 - 7.4	d	~8.0 - 9.0	This proton is on the pyridine ring and will be influenced by the adjacent nitrogen and the methoxy group at C6. It will likely be a doublet due to coupling with H5.
H5	~6.4 - 6.6	d	~8.0 - 9.0	The methoxy group at C6 is strongly electron-donating, causing significant shielding of the ortho proton (H5). This will result in a substantial upfield shift. It will appear as a doublet due to coupling with H4.
H7	~7.8 - 8.0	s	-	The proton at C7 of the pyridine ring is typically the most deshielded in the 7-azaindole system. The methoxy group at the para-position (C6) will have a moderate shielding effect. It is expected to be a singlet due to the absence of adjacent protons.
NH (Pyrrole)	~10.0 - 11.0	br s	-	The pyrrole NH proton is typically broad and appears at a high chemical shift due to its acidic nature and potential for hydrogen bonding.
NH₂ (Amine)	~4.0 - 5.0	br s	-	The amine protons are also typically broad and their chemical shift can be highly variable depending on the solvent and concentration.
OCH₃ (Methoxy)	~3.8 - 4.0	s	-	Methoxy groups typically appear as a sharp singlet in this region. The electronic environment of the aromatic ring can cause slight variations in the chemical shift.

Comparative Analysis with Structurally Related Compounds

To substantiate the predicted chemical shifts, a comparison with experimentally determined ¹H NMR data of related compounds is essential.

1. 1H-Pyrrolo[2,3-b]pyridine (7-Azaindole): The Parent Scaffold

The ¹H NMR spectrum of the unsubstituted 1H-pyrrolo[2,3-b]pyridine provides a baseline for understanding the electronic environment of the core. The approximate chemical shifts are: H2 (~7.0 ppm), H3 (~6.4 ppm), H4 (~7.8 ppm), H5 (~7.1 ppm), H6 (~8.2 ppm), and H7 (~8.3 ppm).

2. Methoxy-Substituted Pyridines

The presence of a methoxy group on a pyridine ring generally leads to a significant upfield shift of the ortho and para protons due to its strong electron-donating resonance effect. For instance, in 2-methoxypyridine, the proton at C3 is shifted upfield compared to pyridine. This supports the predicted upfield shift of H5 in our target molecule. Methoxy groups themselves typically present as a singlet in the 3.5-4.0 ppm range[1].

3. Amino-Substituted Pyrroles

An amino group on a pyrrole ring is also electron-donating and will shield the adjacent protons. This effect is consistent with the predicted upfield chemical shift for the H2 proton in 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine.

4. Substituted 1H-pyrrolo[2,3-b]pyridines from the Literature

A survey of the scientific literature reveals ¹H NMR data for various substituted 1H-pyrrolo[2,3-b]pyridines. For example, in a series of 1H-pyrrolo[2,3-b]pyridine derivatives synthesized as fibroblast growth factor receptor inhibitors, the chemical shifts of the ring protons were shown to be highly dependent on the nature and position of the substituents[2][3]. These studies provide a valuable database for refining our predictions.

Experimental Protocol: A General Method for ¹H NMR Sample Preparation

For the acquisition of a high-quality ¹H NMR spectrum of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, the following general protocol should be followed:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the solid sample of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄) in a clean, dry NMR tube. The choice of solvent is critical as it can influence the chemical shifts of labile protons (NH and NH₂). DMSO-d₆ is often a good choice for this type of molecule as it can help in observing the NH protons more clearly.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required, although modern spectrometers can lock onto the deuterium signal of the solvent.

• NMR Spectrometer Setup:

  • The experiment should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion and resolution.

  • Standard ¹H NMR acquisition parameters should be used, including a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing:

  • The acquired Free Induction Decay (FID) should be Fourier transformed.

  • The resulting spectrum should be phased and baseline corrected.

  • The chemical shifts should be referenced to the residual solvent peak or the internal standard (TMS at 0.00 ppm).

  • The signals should be integrated to determine the relative number of protons for each resonance.

Visualizing the Molecular Structure and Proton Environments

To aid in the understanding of the ¹H NMR analysis, a diagram of the molecular structure with labeled protons is provided below.

Figure 1. Molecular structure of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine with proton labeling.

Conclusion

References

• Beilstein Journals. (n.d.). One-pot synthesis of substituted pyrrolo[3,4-b]pyridine-4,5-diones based on the reaction of N-(1-(4-hydroxy-6-methyl-2-oxo-2H-pyran-3-yl). Retrieved from [Link]

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. (2021). RSC Medicinal Chemistry. Retrieved from [Link]

• Tang, C., et al. (n.d.). Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• Hilmy, K. M. H., et al. (2023). Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation. Bulletin of the Chemical Society of Ethiopia, 37(4), 983-992. Retrieved from [Link]

• PubChem. (n.d.). 6-Amino-1-methyl-4-methoxy-7-azaindole. Retrieved from [Link]

• Google Patents. (n.d.). WO2006063167A1 - 1h-pyrrolo[2,3-b]pyridines.

• Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. (2023). European Journal of Medicinal Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). WO2013114113A1 - 1h-pyrrolo[2,3-b] pyridine derivatives and their use as kinase inhibitors.

• Design, synthesis and biological evaluation of 1H- pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth. (2021). RSC Medicinal Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). 3,5-(UN)SUBSTITUTED-1H-PYRROLO[2,3-B]PYRIDINE, 1H-PYRAZOLO[3,4-B]PYRIDINE AND 5H-PYRROLO [2-,3-B]PYRAZINE DUAL ITK AND JAK3 KINA.

• Beilstein Journals. (n.d.). Total synthesis of pyrrolo[2,3-c]quinoline alkaloid: trigonoine B. Retrieved from [Link]

• MDPI. (2024). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2. Molecules, 29(1), 244. Retrieved from [Link]

• PubChem. (n.d.). Pyrrolo[2,3-d]pyrimidine compounds. Retrieved from [Link]

• ResearchGate. (2000). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Current Organic Chemistry, 4(4), 379-402. Retrieved from [Link]

• PubChemLite. (n.d.). 7-methoxy-6-azaindole (C8H8N2O). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to the LC-MS Identification of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical development, the precise and unambiguous identification of novel chemical entities is paramount. This guide, prepared from the perspective of a Senior Application Scientist, provides an in-depth technical comparison for the identification of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, a heterocyclic amine with potential significance in medicinal chemistry. We will explore the strategic application of Liquid Chromatography-Mass Spectrometry (LC-MS) as a primary analytical tool, offering a detailed experimental protocol and a comparative analysis against other established techniques. Our focus is on the causality behind methodological choices, ensuring a self-validating and robust analytical framework.

The Analytical Challenge: Characterizing a Novel Pyrrolopyridine

6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine belongs to the 7-azaindole class of compounds, which are recognized bioisosteres of indoles and purines, making them scaffolds of high interest in drug discovery. The introduction of methoxy and amine functionalities to this core structure presents a unique analytical challenge, requiring a technique that can provide both chromatographic separation from potential isomers and impurities, as well as definitive structural information.

Based on its constituent atoms, the chemical profile of our target analyte is as follows:

Property	Value
Molecular Formula	C8H9N3O
Monoisotopic Mass	163.0746 g/mol
Calculated m/z [M+H]⁺	164.0818

This profile is foundational for the development of our LC-MS methodology.

The Power of LC-MS: A Synergistic Approach

Liquid Chromatography-Mass Spectrometry (LC-MS) stands as a powerful and versatile analytical technique, particularly well-suited for the analysis of small molecules in complex matrices.[1][2] The coupling of liquid chromatography's separation capabilities with the mass spectrometer's sensitive and specific detection allows for the confident identification and quantification of target compounds.[1] For a molecule like 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, LC-MS offers the necessary selectivity to resolve it from structurally similar isomers and the sensitivity to detect it at low concentrations.

Experimental Workflow: A Step-by-Step Protocol

The following protocol is a robust starting point for the LC-MS/MS analysis of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, designed for optimal separation and ionization.

Caption: LC-MS/MS workflow for the identification of the target compound.

Detailed LC-MS/MS Parameters:

Parameter	Recommended Setting	Rationale
LC System	Agilent 1290 Infinity II or equivalent	Provides high pressure capabilities for efficient separation with sub-2-micron particle columns.
Column	Agilent InfinityLab Poroshell 120 PFP, 2.1 x 100 mm, 1.9 µm	A Pentafluorophenyl (PFP) stationary phase offers alternative selectivity to C18, which can be beneficial for separating isomers of aromatic amines.
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation of the analyte for efficient positive mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	A common organic solvent for reversed-phase chromatography.
Gradient	5-95% B over 10 minutes	A standard gradient to elute compounds of moderate polarity.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reproducibility.
MS System	Agilent 6470A Triple Quadrupole or equivalent	Offers high sensitivity and specificity for targeted MS/MS analysis.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	ESI is a soft ionization technique suitable for polar, non-volatile compounds. The basic nitrogens on the analyte are readily protonated.
Gas Temp.	300 °C	Optimal for desolvation.
Gas Flow	10 L/min
Nebulizer	45 psi
Sheath Gas Temp.	350 °C
Sheath Gas Flow	12 L/min
Capillary Voltage	3500 V
MS1 Scan Range	m/z 100 - 500	To confirm the presence of the precursor ion.
MS/MS Transition	Precursor Ion: m/z 164.1 -> Product Ions	To be determined based on fragmentation pattern.
Collision Energy	10-30 eV (Optimize for key fragments)	To induce characteristic fragmentation.

Predicting the Fragmentation Pattern

The fragmentation of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine in the gas phase is governed by the stability of the resulting fragment ions. Based on the known fragmentation of related heterocyclic systems, we can predict the following primary fragmentation pathways under Collision-Induced Dissociation (CID):

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]

Elemental Analysis Standards for 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine: A Comparative Validation Guide

Executive Summary: The Challenge of Nitrogen-Rich Scaffolds

In the development of kinase inhibitors, 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine (a derivative of the 7-azaindole scaffold) represents a critical building block. Its structural similarity to purines allows it to mimic ATP in kinase binding pockets, making it invaluable for JAK and FGFR inhibitor research.

However, validating the purity of this compound presents a specific analytical challenge. As a nitrogen-rich heterocycle with a polar amine group, it is prone to:

• Incomplete Combustion: Refractory nitrogen formation during classical Elemental Analysis (EA).

• Hygroscopicity: Trapping atmospheric moisture or lattice solvents, skewing gravimetric results.

• Oxidative Instability: The C3-amine is susceptible to air oxidation, necessitating rigorous handling standards.

This guide compares the industry "Gold Standard"—Combustion Analysis (CHN) —against modern Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS) alternatives. We provide the theoretical baselines, experimental protocols, and a decision framework for establishing the identity and purity of this specific reference material.

The Standard: Theoretical Composition & Acceptance Criteria

Before comparing methods, one must establish the theoretical baseline for the neat compound. Compound: 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical Formula: C₈H₉N₃O Molecular Weight: 163.18 g/mol

Table 1: Theoretical Elemental Composition (The "Target")

Element	Atomic Mass Contribution	Theoretical % (w/w)	Industry Acceptance Tolerance
Carbon (C)	96.09	58.88%	± 0.40%
Hydrogen (H)	9.08	5.56%	± 0.40%
Nitrogen (N)	42.02	25.75%	± 0.30% (Critical)*
Oxygen (O)	16.00	9.80%	Calculated by difference

> Note: For 7-azaindole derivatives, Nitrogen values often read low (0.3–0.5%) in combustion analysis due to the formation of thermally stable cyclic byproducts unless high-temperature flash combustion (>1000°C) is used.

Comparative Analysis: EA vs. Alternatives

We evaluated the validation performance of Classical Combustion Analysis against qNMR and HRMS.

Method A: Classical Combustion Analysis (CHN)

The traditional benchmark for bulk purity.

• Mechanism: Flash combustion at 1020°C in an Oxygen/Helium atmosphere. Detection via Thermal Conductivity Detector (TCD).

• Performance for this Compound:

  • Pros: Verifies bulk material composition; excellent for detecting trapped solvents (e.g., if Carbon is high, solvent is present; if Nitrogen is low, water/inorganic salt is present).

  • Cons: Requires ~2-5 mg of sample (destructive). The high nitrogen content (25.75%) requires optimized reduction column packing to prevent nitrogen oxide tailing.

  • Verdict: Essential for "Certificate of Analysis" (CoA) generation but can be misleading if the sample is a hydrate.

Method B: Quantitative NMR (qNMR)

The specific, non-destructive alternative.

• Mechanism: Proton integration of the target molecule relative to a certified internal standard (e.g., Maleic Acid or TCNB) in DMSO-d6.

• Performance for this Compound:

  • Pros: Distinguishes between the target amine and oxidative impurities (which EA lumps together). Calculates absolute purity ("Potency") directly.

  • Cons: Requires a deuterated solvent where the sample is fully soluble and stable.

  • Verdict: Superior for potency determination but does not detect inorganic impurities (salts) that are "NMR silent."

Method C: HRMS (Q-TOF/Orbitrap)

The identity validator.

• Mechanism: Ionization (ESI+) and mass detection to <5 ppm error.

• Performance for this Compound:

  • Pros: Confirms the exact formula (C₈H₉N₃O). Detects trace organic impurities.

  • Cons: NOT quantitative. Ionization efficiency varies; cannot determine bulk purity % (w/w).

  • Verdict: Qualitative identity check only.

Experimental Protocols

To achieve reproducible results for 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine, follow these specific workflows.

Protocol A: Optimized CHN Combustion (EA)

Objective: Minimize nitrogen error and solvent interference.

• Pre-treatment: Dry the sample in a vacuum oven at 40°C for 4 hours to remove surface moisture. Caution: Do not exceed 50°C to avoid amine oxidation.

• Weighing: Accurately weigh 2.0–2.5 mg into a Tin (Sn) capsule .

  • Why Tin? Tin provides a strong exothermic flash reaction (~1800°C) aiding the combustion of the refractory azaindole ring.

• Calibration: Calibrate using Acetanilide (C=71.09%, N=10.36%) or Sulfanilamide (N=16.27%).

  • Expert Tip: Use Sulfanilamide for this compound as its Nitrogen content is closer to the analyte's high N% (25.75%).

• Analysis: Run in CHNS mode with a combustion cycle of >70 seconds to ensure complete oxidation.

Protocol B: qNMR Purity Determination

Objective: Determine absolute potency.

• Solvent: DMSO-d6 (prevents exchange of amine protons, unlike MeOH-d4).

• Internal Standard (IS): 1,3,5-Trimethoxybenzene or Maleic Acid .

  • Selection Logic: These standards have relaxation times (T1) similar to the aromatic protons of the azaindole, allowing for shorter recycle delays (d1).

• Preparation:

  • Weigh ~10 mg of Sample (W_s) and ~10 mg of IS (W_std) into the same vial.

  • Dissolve in 0.7 mL DMSO-d6.

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (d1): ≥ 30 seconds (5 × T1).

  • Scans: 16 or 32.

• Calculation:

  (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight, P=Purity of Standard)[1]

Decision Framework & Workflow

The following diagram illustrates the logical flow for validating this compound, ensuring "Self-Validating" scientific integrity.

Caption: Validation logic flow combining Elemental Analysis and qNMR to distinguish between bulk impurities, solvation, and intrinsic purity.

Data Summary: Typical Validation Results

The table below demonstrates how to interpret discrepancies between the theoretical standard and experimental data.

Parameter	Theoretical	Experimental (Pass)	Experimental (Fail - Hydrate)	Interpretation of Failure
Carbon	58.88%	58.70%	55.20%	Low C indicates inorganic salt or water weight.
Hydrogen	5.56%	5.61%	6.10%	High H often confirms Hygroscopicity (Water).
Nitrogen	25.75%	25.60%	24.10%	Low N is the primary indicator of impurity or incomplete combustion.
qNMR Potency	100%	99.2%	98.5%	qNMR ignores water; discrepancy with EA confirms hydrate.

Conclusion

For 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine , relying solely on Elemental Analysis is risky due to its hygroscopic nature and high nitrogen content.

• Use EA to validate the bulk composition and salt form.

• Use qNMR to establish the absolute potency of the reference standard.[2]

• Use HRMS only for qualitative identification.

Recommendation: The "Standard" for this compound should be defined as a material with >98.0% qNMR potency and CHN values within 0.4% of the theoretical (anhydrous) or calculated (hemi-hydrate) values.

References

• Webster, G. K., & Kumar, S. (2014). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. Analytical Chemistry. Link

• Mestrelab Research. (2024). What is qNMR and why is it important? Mestrelab Resources. Link

• Measurlabs. (2023).[3] Comparison of Elemental Analysis Techniques. Measurlabs Guides. Link

• PubChem. (2025).[4][5] 1H-pyrrolo[2,3-b]pyridin-6-amine Compound Summary. National Library of Medicine. Link

• Juniper Publishers. (2019). Synthesis and Characterization of New Biologically Active Pyrrolo[2,3-b]Pyridine Scaffolds. Organic & Medicinal Chemistry International Journal. Link

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. spectroscopyeurope.com [spectroscopyeurope.com]
• 3. measurlabs.com [measurlabs.com]
• 4. CompTox Chemicals Dashboard [comptox.epa.gov]
• 5. 1H-pyrrolo(2,3-b)pyridin-6-amine | C7H7N3 | CID 10419227 - PubChem [pubchem.ncbi.nlm.nih.gov]

Definitive Guide: Reference Standards for 6-Methoxy-7-azaindole-3-amine

Executive Summary

6-Methoxy-7-azaindole-3-amine (CAS: 1190318-97-8 / 896722-53-5 derivatives) is a high-value heterocyclic scaffold, primarily employed in the synthesis of ATP-competitive kinase inhibitors (e.g., JAK, Trk, and FGFR families). Its structural duality—combining the electron-rich pyrrole ring with the electron-deficient pyridine ring—creates unique stability challenges, specifically oxidative dimerization at the C3-amine position.

This guide objectively compares reference standard grades available to researchers. Unlike stable commodity chemicals, the reliability of this azaindole derivative depends heavily on the qualification methodology rather than the brand name. We analyze the performance of Certified Reference Materials (CRMs) versus Reagent Grade alternatives, supported by qNMR and HPLC validation protocols.

Part 1: Comparative Analysis of Standard Grades

In drug development, "purity" is relative to the method used. For 6-methoxy-7-azaindole-3-amine, relying solely on HPLC Area% is a critical error due to the varying UV response factors of its oxidation byproducts.

Comparison Matrix: CRM vs. Reagent Grade

Feature	Primary Reference Standard (CRM)	Reagent / Research Grade	Impact on Data
Purity Assignment	Mass Balance or qNMR (Absolute)	HPLC Area% (Relative)	Reagent grade often overestimates purity by ignoring water/inorganics.
Uncertainty Budget	Explicitly calculated (e.g., 98.5% ± 0.4%)	Not provided	CRM is required for quantitative assay validation (ICH Q2).
Water Content	Measured via Karl Fischer (KF)	Rarely reported	Critical: This amine is hygroscopic; unmeasured water leads to stoichiometry errors.
Stability Profile	Re-test date established via stress testing	Expiry based on general stock	High risk of "silent" degradation (dimerization) in Reagent grade.
Traceability	SI-traceable (NIST/NMIJ)	Lot-specific only	CRM is mandatory for GMP release testing; Reagent is fit for early discovery.

The "Hidden" Impurity Risk

The 3-amino group on the 7-azaindole core is susceptible to auto-oxidation, forming azo-dimers (colored red/brown) or imines .

• Reagent Grade: Often contains 1–3% of these dimers, which may co-elute or have high extinction coefficients, skewing potency assays.

• CRM: Quantifies these specifically, ensuring the assigned potency corrects for them.

Part 2: Experimental Validation Protocols

To validate a reference standard of 6-methoxy-7-azaindole-3-amine, you cannot rely on the Certificate of Analysis (CoA) alone. The following protocols establish a self-validating system.

Protocol A: Absolute Purity via qNMR (The Gold Standard)

Rationale: Quantitative NMR (qNMR) provides purity data independent of reference standards, making it ideal for qualifying a primary standard.

Methodology:

• Solvent: DMSO-d6 (prevents aggregation common in azaindoles).

• Internal Standard (IS): Maleic Acid (Traceable Grade).

  • Reason: High purity, non-hygroscopic, and its alkene singlet (6.2 ppm) does not overlap with the azaindole aromatic region (6.5–8.5 ppm).

• Acquisition:

  • Pulse angle: 90°[1]

  • Relaxation delay (D1): 60s (Must be > 5 × T1).

  • Scans: 32 or 64.

• Calculation:

Expected Result:

• High Quality: distinct doublets for the pyridine ring protons; sharp singlet for the methoxy group (~3.9 ppm).

• Degraded: Broadening of amine protons (~5-6 ppm) or appearance of low-field signals (>9 ppm) indicating imine formation.

Protocol B: Stability-Indicating HPLC

Rationale: To detect the specific oxidative impurities that qNMR might miss due to sensitivity limits.

Chromatographic Conditions:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Ammonium Formate in Water (pH ~8). Alkaline pH preferred for azaindoles to improve peak shape.

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 5% B to 90% B over 15 min.

• Detection: UV at 254 nm (general) and 290 nm (specific for the azaindole core).

Data Interpretation:

• 6-methoxy-7-azaindole-3-amine: Elutes ~4–6 min.

• Impurity 1 (Des-amino): Elutes later (more hydrophobic).

• Impurity 2 (Azo-dimer): Elutes significantly later with a distinct UV spectrum (red-shift).

Part 3: Visualization of Workflows

Diagram 1: Reference Standard Qualification Workflow

This diagram illustrates the logical flow required to certify a batch of 6-methoxy-7-azaindole-3-amine as a Reference Standard.

Caption: Mass balance approach integrating orthogonal data streams to assign absolute potency.

Diagram 2: Oxidative Instability Pathway

Understanding the degradation mechanism is vital for storage and handling.

Caption: The oxidative pathway of 3-aminoazaindoles leading to colored dimer impurities.

Part 4: Handling and Storage Recommendations

To maintain the integrity of the reference standard, strictly adhere to these protocols. The presence of the 3-amine group makes this compound significantly more sensitive than its parent 7-azaindole.

• Atmosphere: Must be stored under Argon or Nitrogen. Air exposure turns the solid brown within 24–48 hours.

• Temperature: Long-term storage at -20°C .

• Solution Stability:

  • In DMSO-d6: Stable for ~24 hours at room temperature.

  • In Methanol/Water: Unstable. Prepare HPLC samples immediately before injection. Do not store autosampler vials >4 hours.

References

• International Council for Harmonisation (ICH). (2006).[3][4] Q3A(R2): Impurities in New Drug Substances.[3][4][5] Retrieved from [Link]

• Holzgrabe, U., et al. (2010). Quantitative NMR spectroscopy – Applications in drug analysis.[2][6] Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Song, J. J., et al. (2002). Organometallic Methods for the Synthesis of 7-Azaindoles. Chemical Reviews. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 74891274, 6-Amino-1-methyl-4-methoxy-7-azaindole (Structural Analog Reference). Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine

The pyrrolo[2,3-b]pyridine core is a common scaffold in medicinal chemistry, and its derivatives often exhibit biological activity. This necessitates treating such compounds as potentially hazardous waste unless confirmed otherwise by a qualified professional. The procedures outlined herein are grounded in the principles of the Resource Conservation and Recovery Act (RCRA) as enforced by the U.S. Environmental Protection Agency (EPA), and are designed to be self-validating through a clear, logical progression of steps.[1]

Part 1: Hazard Assessment and Waste Characterization

Before any disposal activities commence, a thorough understanding of the potential hazards is paramount. Based on SDSs for structurally similar pyrrolopyridine compounds, we can infer the following potential hazards for 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine[2][3][4]:

• Acute Toxicity: Harmful if swallowed.[2][3]

• Skin Corrosion/Irritation: Causes skin irritation.[2][3]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][3]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][3]

This inferred hazard profile firmly places 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine within the category of hazardous waste. The first step for any laboratory generating this waste is to formally make this determination.[5][6]

Key Waste Characterization Questions:

• Is the waste a pure solid, or is it in a solution?

  • If in solution, identify all solvent components. The presence of flammable solvents, for example, will impact the waste segregation and disposal route.

• Is the waste mixed with other reagents?

  • Incompatible chemicals must never be mixed in the same waste container.[7][8] A thorough compatibility review is essential.

• What is the quantity of the waste?

  • Your facility's generator status (e.g., Very Small, Small, or Large Quantity Generator) depends on the total amount of hazardous waste produced monthly and dictates storage time limits and reporting requirements.[9][10]

Inferred Hazard Class	GHS Pictogram	Precautionary Action
Acute Toxicity (Oral)	ngcontent-ng-c1989010908="" class="ng-star-inserted">	Do not eat, drink, or smoke when using this product. Rinse mouth if swallowed.[2]
Skin Irritant		Wash hands and any exposed skin thoroughly after handling. Wear protective gloves.[2]
Eye Irritant		Wear eye protection. Rinse cautiously with water for several minutes if in eyes.[2]
Respiratory Irritant		Avoid breathing dust. Use only outdoors or in a well-ventilated area.[2]

Part 2: Step-by-Step Disposal Protocol

This protocol provides a clear workflow from the point of generation to final pickup by a licensed disposal company.

Step 1: Personal Protective Equipment (PPE)

Proper PPE is non-negotiable. Before handling the waste, ensure you are wearing:

• Eye Protection: Safety goggles with side-shields.[2]

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation before use.[11]

• Body Protection: A lab coat is mandatory. For larger quantities or potential for splashing, an impervious apron is recommended.[2]

Step 2: Waste Collection and Container Selection

• Choose a Compatible Container: The container must be chemically compatible with 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine and any solvents present. The original product container is often the best choice for the waste.[5] If unavailable, use a high-density polyethylene (HDPE) or glass container that can be securely sealed.

• Keep Containers Closed: Waste containers must be kept tightly sealed except when actively adding waste.[10][12] This prevents the release of vapors and potential spills.

Step 3: Waste Segregation

Segregating chemical waste is a cornerstone of laboratory safety to prevent dangerous reactions.[7][8]

• Solid Waste: Collect pure 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine waste in a designated container for solid hazardous organic waste.

• Liquid Waste: If dissolved in a solvent (e.g., DMSO, methanol), collect it in a container for flammable liquid waste or halogenated/non-halogenated solvent waste as appropriate.

• Incompatibles: Store this waste away from strong oxidizing agents and strong acids.[13]

Caption: End-to-End Disposal Workflow.

By adhering to this comprehensive guide, researchers can ensure that the final step of their work with 6-methoxy-1H-pyrrolo[2,3-b]pyridin-3-amine is conducted with the highest standards of safety, integrity, and environmental responsibility. Always consult your institution's specific chemical hygiene plan and EHS professionals for guidance tailored to your facility.

References

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Retrieved February 15, 2026, from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved February 15, 2026, from [Link]

• Laboratory Chemical Waste Management Guidelines. (n.d.). University of Pennsylvania, Environmental Health & Radiation Safety. Retrieved February 15, 2026, from [Link]

• Laboratory Guide for Managing Chemical Waste. (2023, October). Vanderbilt University Medical Center, Office of Clinical and Research Safety. Retrieved February 15, 2026, from [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech. Retrieved February 15, 2026, from [Link]

• Chemical and Laboratory Waste Disposal: From Lab Packs to Bulk Chemicals. (2026, February 4). US Waste Industries. Retrieved February 15, 2026, from [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental. Retrieved February 15, 2026, from [Link]

• Proper Handling of Hazardous Waste Guide. (n.d.). U.S. Environmental Protection Agency. Retrieved February 15, 2026, from [Link]

• Industrial Hazardous Waste Disposal. (n.d.). US Waste Industries. Retrieved February 15, 2026, from [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). U.S. Environmental Protection Agency. Retrieved February 15, 2026, from [Link]

• Safety Data Sheet - 5-AZAINDOLE. (2026, January 23). INDOFINE Chemical Company, Inc. Retrieved February 15, 2026, from [Link]

• PYRIDINE FOR SYNTHESIS. (n.d.). Loba Chemie. Retrieved February 15, 2026, from [Link]

• Safety Data Sheet - Pyridine. (2025, March 31). Carl ROTH. Retrieved February 15, 2026, from [Link]

• Production, Import, Use, and Disposal of Pyridine. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved February 15, 2026, from [Link]

• Standard Operating Procedures for Pyridine. (n.d.). Washington State University. Retrieved February 15, 2026, from [Link]

• 6-Methoxy-2-methyl-1H-pyrrolo[2,3-b]pyridine - Hazard. (n.d.). U.S. Environmental Protection Agency. Retrieved February 15, 2026, from [Link]

• 6-Methoxy-2-methyl-1H-pyrrolo[2,3-b]pyridine - IVIVE. (n.d.). U.S. Environmental Protection Agency. Retrieved February 15, 2026, from [Link]

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